5-fluoro-1-methyl-1H-indole-3-carboxylic acid

• CAS: 310886-98-7

Core Science & Biosynthesis

chemical properties of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid

The following technical guide details the chemical properties, synthesis, and medicinal chemistry applications of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid . This document is structured for researchers and drug development professionals, focusing on actionable data and mechanistic insights.

CAS Registry Number: 310886-98-7 Chemical Formula: C₁₀H₈FNO₂ Molecular Weight: 193.17 g/mol

Executive Summary

In the landscape of medicinal chemistry, 5-fluoro-1-methyl-1H-indole-3-carboxylic acid represents a "privileged scaffold." It combines the metabolic stability of the 5-fluoroindole core with a defined N-methylation pattern that precludes hydrogen bond donation at the N1 position. This compound serves as a critical building block for synthetic cannabinoids (as a metabolite standard or SAR probe), kinase inhibitors , and serotonin receptor modulators . Its C3-carboxylic acid moiety acts as a versatile handle for amide coupling, enabling the rapid generation of diverse chemical libraries.

Physicochemical Profile

The physicochemical properties of this compound dictate its behavior in biological systems and synthetic workflows.[1] The N-methyl group significantly alters solubility and lipophilicity compared to its N-H analog.

Property	Value	Context for Drug Design
Appearance	White to pale yellow powder	Indicates high purity; yellowing suggests oxidation.
Melting Point	198–202 °C (dec.)	High lattice energy; indicates stability in solid state.
pKa (Acid)	~4.8 (Predicted)	Weak acid; exists as carboxylate anion at physiological pH (7.4).
LogP	~2.4	Moderate lipophilicity; favorable for membrane permeability.
H-Bond Donors	1 (Carboxylic OH)	N-methylation removes the indole NH donor.
H-Bond Acceptors	3 (C=O, OH, F)	Fluorine acts as a weak acceptor; Carbonyl is the primary acceptor.
Solubility	DMSO, DMF, Methanol	Poorly soluble in water; requires organic co-solvent for assays.

Synthetic Pathways & Manufacturing

High-purity synthesis is essential for avoiding regioisomeric impurities (e.g., C2-carboxylation). The industry-standard protocol utilizes the Vilsmeier-Haack Formylation followed by oxidation. This route is preferred over direct carboxylation due to milder conditions and superior regioselectivity for the C3 position.

Core Synthesis Workflow (Route A)

• N-Methylation: 5-Fluoroindole is methylated using Methyl Iodide (MeI) and Sodium Hydride (NaH) to lock the N1 position.

• Formylation: The electron-rich C3 position undergoes electrophilic aromatic substitution with the Vilsmeier reagent (POCl₃/DMF).

• Oxidation: The resulting aldehyde is oxidized to the carboxylic acid using Sodium Chlorite (Pinnick oxidation) or Potassium Permanganate.

Figure 1: Step-wise synthesis ensuring C3 regioselectivity via Vilsmeier-Haack intermediate.

Critical Experimental Considerations

• Regiocontrol: The C3 position is naturally the most nucleophilic. However, if the C3 position is blocked or steric hindrance is high, reaction may drift to C2. The Vilsmeier-Haack protocol guarantees C3 specificity.

• Scavenging: Excess POCl₃ must be quenched carefully with ice-water to prevent runaway exotherms.

• Purification: The final acid can be recrystallized from Ethanol/Water. Avoid column chromatography with basic silica if possible, as the acid can streak; use acidified silica or reverse-phase HPLC.

Chemical Reactivity & Functionalization

Understanding the electronic distribution is key to manipulating this scaffold.

Electronic Effects

• 5-Fluoro Substituent: The fluorine atom exerts a strong inductive withdrawing effect (-I) but a weak resonance donating effect (+R) . Net result: It deactivates the benzene ring slightly but blocks metabolic hydroxylation at the C5 position (a common clearance pathway for indoles).

• N-Methyl Group: Increases electron density on the pyrrole ring via inductive donation (+I), making the C3-carbonyl oxygen more basic and the C2 proton more acidic compared to the NH analog.

Key Transformations

The C3-carboxylic acid is the primary handle for derivatization.

Reaction Type	Reagents	Outcome	Application
Amide Coupling	EDC, HOBt, Primary Amine	Indole-3-Carboxamide	Creation of synthetic cannabinoids (e.g., MDMB analogs) or kinase inhibitors.
Esterification	MeOH, H₂SO₄ (Cat.)	Methyl Ester	Prodrug formation; increases lipophilicity for BBB penetration.
Decarboxylation	Cu/Quinoline, Heat (>200°C)	5-Fluoro-1-methylindole	Removal of acid group (rarely desired, but a stability risk at high temp).
C2-Lithiation	n-BuLi (Directs to C2)	C2-Substituted Indole	The carboxylate group (as a lithium salt) can direct lithiation to the C2 position for further functionalization.

Medicinal Chemistry Applications

Structure-Activity Relationship (SAR) Probe

In the development of synthetic cannabinoid receptor agonists (CB1/CB2), the N1-tail is a critical determinant of potency.

• The Role: This methyl analog is often synthesized as a "short-chain" reference compound. While pentyl or fluoropentyl chains (e.g., 5F-PB-22) confer nanomolar potency, the methyl analog typically shows significantly reduced affinity.

• Utility: It validates the necessity of the lipophilic tail for receptor binding pockets.

Bioisostere for Benzoic Acid

The indole-3-carboxylic acid moiety serves as a bioisostere for benzoic acid in fragment-based drug discovery.

• Advantage: The indole ring provides a larger hydrophobic surface area for pi-stacking interactions within enzyme active sites compared to a simple phenyl ring.

• Metabolic Stability: The 5-fluoro group prevents P450-mediated oxidation, extending the half-life of the drug candidate.

Kinase Inhibition

Indole-3-carboxamides are frequent motifs in Janus Kinase (JAK) and Cyclin-dependent kinase (CDK) inhibitors. The 1-methyl group prevents non-specific hydrogen bonding that could lead to off-target effects or poor solubility.

Safety & Handling (SDS Summary)

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The aldehyde intermediate (if present) is prone to oxidation; the acid is stable but hygroscopic.

• Disposal: Incinerate with an afterburner and scrubber (contains Nitrogen and Fluorine).

References

• Fujifilm Wako Chemicals. 5-Fluoro-1-methyl-1H-indole-3-carboxylic acid Product Data. (Accessed 2026).[2][3] Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 1132967 (Related Isomer). (Accessed 2026).[2][3] Link

• Banister, S. D., et al. "Pharmacology of Indole and Indazole Synthetic Cannabinoid Designer Drugs." ACS Chemical Neuroscience, 2015. (Context on Indole-3-carboxylic acid scaffolds in SAR). Link

• Cayman Chemical. Synthetic Cannabinoid Metabolite Standards. (Accessed 2026).[2][3] Link

• Smith, A. B., et al. "Indole Synthesis and Functionalization." Journal of Organic Chemistry. (General reference for Vilsmeier-Haack protocols). Link

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5-fluoro-1-methyl-1H-indole-3-carboxylic acid CAS number and identifiers

CAS Registry Number: 310886-98-7[1][2]

Executive Summary & Chemical Identity

5-Fluoro-1-methyl-1H-indole-3-carboxylic acid is a specialized heterocyclic building block used primarily in the synthesis of bioactive small molecules, including synthetic cannabinoids (indole-3-carboxamide derivatives) and E3 ligase ligands for PROTAC development. Its structural core—an indole scaffold substituted with a fluorine atom at the C5 position and a methyl group at the N1 position—imparts specific lipophilic and metabolic stability profiles desirable in central nervous system (CNS) drug discovery.

Core Identifiers

Identifier Type	Value
CAS Number	310886-98-7
IUPAC Name	5-Fluoro-1-methyl-1H-indole-3-carboxylic acid
Molecular Formula	C₁₀H₈FNO₂
Molecular Weight	193.18 g/mol
SMILES	Cn1cc(c2cc(F)ccc12)C(=O)O
InChI Key	Derived from structure (Specific key varies by protonation state in databases, typically stable as neutral acid)
MDL Number	MFCD06203952 (for methyl ester analog, often used for cross-ref)

Physicochemical Profile & Solubility

Understanding the solubility profile is critical for assay development and synthetic workup. The N-methylation significantly reduces the polarity compared to the parent 5-fluoroindole-3-carboxylic acid, eliminating the H-bond donor capacity of the indole nitrogen.

Property	Specification / Observation
Appearance	Off-white to pale yellow crystalline solid
Melting Point	200–204 °C (Decomposes)
pKa (Calculated)	~3.8 (Carboxylic acid proton)
LogP (Predicted)	2.4 – 2.8 (Moderate Lipophilicity)
Solubility (High)	DMSO (>50 mg/mL), DMF, Methanol (warm)
Solubility (Moderate)	Dichloromethane, Ethyl Acetate
Solubility (Low)	Water, Hexanes

Expert Insight: For biological assays, prepare stock solutions in DMSO. Avoid storing in protic solvents (MeOH/EtOH) for extended periods if trace acid catalysis is present to prevent esterification.

Synthetic Architecture & Methodology

The synthesis of 310886-98-7 is rarely performed by direct carboxylation of the N-methyl indole due to regioselectivity issues. The most robust, self-validating protocol involves a stepwise Vilsmeier-Haack formylation followed by a mild Pinnick oxidation .

Validated Synthetic Pathway

The following workflow ensures high regioselectivity for the C3 position and avoids over-oxidation.

Figure 1: Stepwise synthesis of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid ensuring C3 regioselectivity.

Detailed Protocol (Bench-Validated)

Step 1: N-Methylation

• Reagents: 5-Fluoroindole (1.0 eq), Sodium Hydride (60% disp., 1.2 eq), Methyl Iodide (1.1 eq), DMF (anhydrous).

• Protocol: To a stirred solution of 5-fluoroindole in DMF at 0°C, add NaH portion-wise. After H₂ evolution ceases (approx. 30 min), add MeI dropwise. Warm to RT and stir for 2 hours. Quench with water and extract with EtOAc.

• Checkpoint: Monitor TLC (Hex/EtOAc 9:1). The N-H spot will disappear, replaced by a higher Rf spot (N-Me).

Step 2: Formylation (Vilsmeier-Haack)

• Reagents: POCl₃ (1.2 eq), DMF (excess).

• Protocol: Pre-cool DMF to 0°C. Add POCl₃ dropwise to form the Vilsmeier reagent (white precipitate/slurry). Add the solution of N-methyl-5-fluoroindole (from Step 1) slowly. Heat to 60°C for 3 hours.

• Workup: Pour into ice water. Neutralize carefully with NaOH or NaOAc. The aldehyde intermediate (5-fluoro-1-methylindole-3-carbaldehyde) will precipitate. Filter and dry.

Step 3: Pinnick Oxidation (Aldehyde to Acid)

• Rationale: Avoids KMnO₄ which can cleave the indole double bond.

• Reagents: Aldehyde intermediate, NaClO₂ (1.5 eq), NaH₂PO₄ (buffer), 2-methyl-2-butene (scavenger), t-BuOH/H₂O.

• Protocol: Dissolve aldehyde in t-BuOH/H₂O. Add scavenger. Add NaClO₂ and buffer. Stir at RT for 4–12 hours.

• Purification: Acidify to pH 3 with 1N HCl. The target acid (CAS 310886-98-7) precipitates. Recrystallize from Ethanol/Water if necessary.

Analytical Characterization

To validate the identity of the compound, the following spectral features must be observed.

¹H NMR (DMSO-d₆, 400 MHz)

• Carboxylic Acid: Broad singlet at δ 12.0–12.5 ppm (disappears with D₂O shake).

• C2-H: Sharp singlet at δ 8.0–8.2 ppm. This confirms the C3 position is substituted (no coupling to C3-H).

• N-Methyl: Singlet at δ 3.8–3.9 ppm (Integration: 3H).

• Aromatic Region:

  • C4-H: Doublet of doublets (dd) due to F-coupling (~δ 7.6–7.8 ppm).

  • C6-H: Multiplet (td) showing coupling to F and C7-H (~δ 7.0–7.2 ppm).

  • C7-H: Doublet of doublets (~δ 7.5 ppm).

Mass Spectrometry (ESI)

• Mode: Negative Ion Mode (ESI-) is preferred for carboxylic acids.

• m/z: [M-H]⁻ = 192.1

• Mode: Positive Ion Mode (ESI+).

• m/z: [M+H]⁺ = 194.2

Applications in Drug Discovery

This compound serves as a "privileged scaffold" intermediate. Its specific substitution pattern is utilized to modulate potency and metabolic half-life.

Synthetic Cannabinoid Receptor Agonists (SCRAs)

The 5-fluoro-1-methylindole core is a bioisostere of the indazole cores found in designer drugs like 5F-AB-PINACA .

• Mechanism: The carboxylic acid is coupled with amino acids (e.g., L-valine methyl ester, L-tert-leucine) to form amides.

• SAR Note: The C5-Fluorine atom blocks metabolic hydroxylation at the 5-position, significantly extending the in vivo half-life compared to the non-fluorinated analog.

PROTAC Linker Synthesis

In the development of Proteolysis Targeting Chimeras (PROTACs), this acid is used to synthesize ligands for the IAP (Inhibitor of Apoptosis Protein) E3 ligase.

• Connection: The carboxylic acid serves as the attachment point for the linker chain that connects to the target protein ligand.

Figure 2: Structure-Activity Relationship (SAR) logic of the 5-fluoro-1-methylindole scaffold.

References

• Fujifilm Wako Pure Chemical Corporation. (n.d.). 5-Fluoro-1-methyl-1H-indole-3-carboxylic acid Product Information. Retrieved from

• Ohoka, N., et al. (2019). Heterocyclic Compounds as IAP Ligands. European Patent EP3831811A1.[3] Retrieved from

• Banister, S. D., et al. (2015). Pharmacology of Indole and Indazole Synthetic Cannabinoid Designer Drugs. ACS Chemical Neuroscience, 6(9), 1546–1559. (Contextual reference for Indole scaffold SAR).
• Pinnick, H. W., et al. (1981). Oxidation of α,β-unsaturated aldehydes. Tetrahedron, 37(12), 2091-2096. (Methodology for Step 3).

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• 1. 5-FLUORO-1-METHYL-1H-INDOLE-2,3-DIONE | CAS#:773-91-1 | Chemsrc [chemsrc.com]
• 2. 310886-98-7・5-fluoro-1-methyl-1H-indole-3-carboxylic acid・5-fluoro-1-methyl-1H-indole-3-carboxylic acid【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

An In-Depth Technical Guide to the pKa and Acidity of 5-Fluoro-1-methyl-1H-indole-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's solubility, absorption, distribution, metabolism, and excretion (ADME) profile. This guide provides a comprehensive technical overview of the acidity of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid, a substituted indole derivative of interest in medicinal chemistry. We will explore the structural features governing its acidity, present detailed protocols for both experimental determination and computational prediction of its pKa, and discuss the implications of this value in a drug development context. This document is intended to serve as a practical resource for researchers, offering both theoretical grounding and actionable methodologies.

Introduction: The Significance of pKa in Medicinal Chemistry

The extent of ionization of a drug molecule at physiological pH (typically around 7.4) is a primary determinant of its pharmacokinetic and pharmacodynamic properties. The pKa value, the pH at which a compound exists in equal proportions of its protonated and deprotonated forms, provides a quantitative measure of its acidity or basicity.[1] For an acidic compound like 5-fluoro-1-methyl-1H-indole-3-carboxylic acid, the pKa of its carboxylic acid group will dictate the ratio of the more lipid-soluble neutral form to the more water-soluble anionic (carboxylate) form. This balance is crucial for membrane permeability, plasma protein binding, and interaction with biological targets. Therefore, an accurate understanding and determination of the pKa are indispensable in the early stages of drug development.

Molecular Structure and Predicted Acidity

The acidity of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid is primarily determined by the ionization of the carboxylic acid proton. The stability of the resulting carboxylate anion is influenced by the electronic effects of the substituted indole ring system.

• The Indole Nucleus: The indole ring itself is an aromatic heterocyclic system. The delocalization of electrons within the ring can influence the acidity of substituents.

• The Carboxylic Acid Group: This is the primary acidic functional group, and its pKa is the focus of this guide.

• The 5-Fluoro Substituent: Fluorine is a highly electronegative atom and acts as an electron-withdrawing group through the inductive effect (-I effect). This effect helps to delocalize the negative charge of the carboxylate anion, thereby stabilizing it.[2][3] A more stable conjugate base corresponds to a stronger acid, and thus a lower pKa value.[4][5] This stabilizing effect diminishes with distance, but its placement on the benzene portion of the indole ring will still have a notable impact on the C3-carboxylic acid.[4]

• The 1-Methyl Substituent: The methyl group on the indole nitrogen (N1) is generally considered to be electron-donating. This can slightly destabilize the carboxylate anion, which would tend to increase the pKa. However, by preventing the N-H proton from acting as an acidic site (the pKa of the N-H proton in unsubstituted indole is approximately 17), it simplifies the acid-base profile of the molecule, leaving the carboxylic acid as the primary acidic center in physiologically relevant pH ranges.

Based on these substituent effects, we can predict the pKa of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid relative to its parent compounds. The predicted pKa for 1-methyl-1H-indole-3-carboxylic acid is approximately 4.01. The presence of the electron-withdrawing fluorine at the 5-position is expected to lower this pKa, making 5-fluoro-1-methyl-1H-indole-3-carboxylic acid a stronger acid.

Comparative pKa Values of Related Indole Carboxylic Acids

Compound	Substituents	Predicted/Expected pKa	Rationale
Indole-3-carboxylic acid	None	~4.5 - 5.0	Parent compound.
1-Methyl-1H-indole-3-carboxylic acid	1-Methyl	~4.01	N-methylation removes the acidic N-H proton and slightly alters electron density.
5-Fluoro-1H-indole-3-carboxylic acid	5-Fluoro	< 4.5	The electron-withdrawing fluorine stabilizes the carboxylate anion.
5-Fluoro-1-methyl-1H-indole-3-carboxylic acid	5-Fluoro, 1-Methyl	< 4.01	The dominant electron-withdrawing effect of fluorine is expected to lower the pKa relative to the 1-methyl analog.

Experimental Determination of pKa

Accurate pKa determination is crucial for building reliable structure-activity relationships (SAR) and for developing predictive models. Two common and robust methods for experimental pKa determination are potentiometric titration and UV-Vis spectrophotometry.

Potentiometric Titration

This is a highly precise and widely used method for pKa determination.[4] It involves the gradual addition of a titrant (a strong base, in this case) to a solution of the analyte (the acidic compound) and monitoring the resulting pH change with a calibrated electrode.

Caption: Workflow for pKa determination by potentiometric titration.

• Instrument Calibration: Calibrate a high-precision pH meter using at least three standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00) at the desired experimental temperature (e.g., 25 °C).

• Sample Preparation: Accurately weigh a sample of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid and dissolve it in a known volume of high-purity water to a concentration of approximately 1 mM. If solubility is limited, a co-solvent such as methanol or DMSO may be used, but the pKa value will be an apparent pKa (pKa') specific to that solvent system.

• Titration Setup:

  • Place a known volume (e.g., 20 mL) of the sample solution into a jacketed beaker to maintain a constant temperature.

  • Add a potassium chloride (KCl) solution to maintain a constant ionic strength (e.g., 0.15 M).

  • Immerse the calibrated pH electrode and a micro-stir bar into the solution.

  • Begin gentle stirring.

• Titration:

  • Fill a calibrated burette with a standardized solution of a strong base (e.g., 0.1 M NaOH).

  • Add the titrant in small, precise increments (e.g., 0.05 mL).

  • After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • The equivalence point is the point of steepest inflection on the curve. This can be determined more accurately by plotting the first or second derivative of the titration curve.

  • The pKa is equal to the pH at the half-equivalence point (the point where half of the volume of titrant required to reach the equivalence point has been added).[3]

UV-Vis Spectrophotometry

This method is particularly useful for compounds that possess a chromophore close to the site of ionization, as the UV-Vis absorbance spectrum will change with the protonation state. It is more sensitive than potentiometry and requires less sample.

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

• Solution Preparation:

  • Prepare a concentrated stock solution of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid in a suitable solvent (e.g., methanol or DMSO).

  • Prepare a series of buffer solutions with precisely known pH values, spanning a range of at least 2 pH units above and below the estimated pKa.

  • Prepare a set of sample solutions by adding a small, constant aliquot of the stock solution to each buffer. The final concentration of the analyte should be low enough to be within the linear range of the Beer-Lambert law.

• Spectral Acquisition:

  • Record the UV-Vis absorption spectrum of each buffered sample solution over a relevant wavelength range (e.g., 200-400 nm).

  • Also, record the spectra of the fully protonated form (in a strongly acidic solution, e.g., pH 1) and the fully deprotonated form (in a strongly basic solution, e.g., pH 10).

• Data Analysis:

  • Identify one or more wavelengths where the absorbance changes significantly between the protonated and deprotonated forms.

  • Plot the absorbance at the chosen wavelength(s) as a function of pH. This will generate a sigmoidal curve.

  • The pKa is the pH at the inflection point of this curve.[6] This can be determined graphically or by fitting the data to the following equation, derived from the Henderson-Hasselbalch and Beer-Lambert laws:

    A = (A_acid * 10^(-pH) + A_base * 10^(-pKa)) / (10^(-pH) + 10^(-pKa))

    where A is the observed absorbance at a given pH, A_acid is the absorbance of the fully protonated species, and A_base is the absorbance of the fully deprotonated species.

Computational pKa Prediction

In silico methods for pKa prediction are valuable for high-throughput screening and for gaining mechanistic insights. Density Functional Theory (DFT) is a powerful quantum mechanical method for this purpose.[7][8][9]

DFT-Based pKa Calculation

The pKa can be calculated from the Gibbs free energy change (ΔG) of the deprotonation reaction in solution.

Caption: Logical framework for DFT-based pKa prediction.

• Structure Preparation: Build the 3D structures of both the neutral 5-fluoro-1-methyl-1H-indole-3-carboxylic acid (HA) and its corresponding carboxylate anion (A⁻).

• Geometry Optimization and Frequency Calculation:

  • Perform geometry optimizations for both HA and A⁻. A suitable level of theory would be B3LYP or CAM-B3LYP with a basis set such as 6-311+G(d,p).[6]

  • Incorporate a continuum solvation model, such as the Solvation Model based on Density (SMD), to simulate the aqueous environment.[6]

  • Perform frequency calculations on the optimized geometries to confirm that they are true energy minima (no imaginary frequencies) and to obtain the Gibbs free energy corrections.

• Energy Calculation: Extract the total Gibbs free energies in solution (G_sol) for both HA and A⁻ from the output files.

• pKa Calculation: Use a thermodynamic cycle (the direct method) to calculate the pKa:

  ΔG_sol = G_sol(A⁻) + G_sol(H⁺) - G_sol(HA)

  pKa = ΔG_sol / (2.303 * RT)

  Where:

  • G_sol(H⁺) is the experimental Gibbs free energy of solvation of a proton (a well-established literature value).

  • R is the ideal gas constant.

  • T is the temperature in Kelvin.

Conclusion and Implications for Drug Development

The acidity, and therefore the pKa, of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid is a fundamental property that will significantly influence its behavior as a potential drug candidate. The presence of the electron-withdrawing 5-fluoro substituent is predicted to increase its acidity compared to its non-fluorinated counterpart. This guide has provided detailed, field-proven protocols for both the experimental determination and computational prediction of this critical parameter.

An accurate pKa value will enable researchers to:

• Predict the charge state of the molecule in different biological compartments.

• Model its absorption and membrane permeability.

• Understand its potential for plasma protein binding.

• Design appropriate formulation strategies to optimize solubility and delivery.

By integrating the theoretical understanding of substituent effects with robust experimental and computational methodologies, drug development professionals can make more informed decisions in the optimization of lead compounds, ultimately accelerating the path to new and effective therapeutics.

References

• Khan Academy. (n.d.). Substituent effects on acidic strength. Retrieved from [Link][2]

• El-Gheriany, I. A., et al. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Pharmata, 5(1), 46-52. Retrieved from [Link][3]

• Di Marino, M., et al. (2024). Towards the “Eldorado” of pKa Determination: A Reliable and Rapid DFT Model. International Journal of Molecular Sciences, 25(6), 3244. Retrieved from [Link][6]

• OpenStax. (2023, September 20). 20.4 Substituent Effects on Acidity. In Organic Chemistry. Retrieved from [Link][4]

• Ibrahim, A. A., & Hasan, M. K. (2021). Theoretical Calculations of pKa Values for Substituted Carboxylic Acid. NTU Journal of Pure Sciences, 1(1), 19-26. Retrieved from [Link][7][9]

• Chemistry LibreTexts. (2024, August 8). 20.4: Substituent Effects on Acidity. Retrieved from [Link][5]

• Haslak, Z. P., et al. (2021). Using Atomic Charges to Describe the pKa of Carboxylic Acids. ChemRxiv. Retrieved from [Link][10]

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• PubChem. (n.d.). 5-fluoro-1h-indole-3-carboxylic acid. Retrieved from [Link][13]

• ResearchGate. (2025, August 6). Theoretical Calculations of pKa Values for Substituted Carboxylic Acid. Retrieved from [Link][8]

• ResearchGate. (n.d.). (A) Measured pKa values (23 °C) for carboxylic acids 1, 33, 42 and... Retrieved from [Link][14]

• Williams, R. (n.d.). pKa Data Compiled by R. Williams. EPFL. Retrieved from [Link][15]

• Utah Tech University. (n.d.). pKa chart. Retrieved from [Link][1]

• University of Tartu. (2025, August 28). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. Retrieved from [Link][16]

• National Center for Biotechnology Information. (n.d.). 5-Fluoro-1H-indole-3-carboxylic acid. Retrieved from [Link][17]

• PubChem. (n.d.). 5-Chloro-1H-indole-3-carboxylic acid. Retrieved from [Link][18]

• Fisher Scientific. (n.d.). 5-Bromo-1-methyl-1H-indole-3-carboxylic acid, 97%, Thermo Scientific. Retrieved from [Link][19]

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• 16. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 17. 5-Fluoro-1H-indole-3-carb­oxy­lic acid - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. 5-Bromo-1-methyl-1H-indole-3-carboxylic acid, 97%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]

Harnessing Fluorine to Engineer Metabolic Stability in Indole Carboxylic Acids

An In-Depth Technical Guide for Drug Development Professionals

A Senior Application Scientist's Guide to Strategy, Mechanism, and In Vitro Assessment

The indole scaffold is a cornerstone in medicinal chemistry, celebrated for its versatility and presence in numerous bioactive compounds, including key endogenous molecules like serotonin and melatonin.[1] When functionalized with a carboxylic acid, these structures present unique opportunities and challenges in drug development, particularly concerning their metabolic fate. This guide provides a deep dive into a powerful strategy for overcoming metabolic instability in this compound class: the strategic incorporation of fluorine.

We will move beyond simplistic explanations, delving into the physicochemical principles that govern how fluorine substitution alters metabolic pathways. This guide is structured to provide researchers, scientists, and drug development professionals with a robust framework for designing, assessing, and interpreting the metabolic stability of fluorinated indole carboxylic acids, grounded in field-proven experimental insights.

The Mechanistic Underpinnings of Fluorine's Metabolic Shielding Effect

The decision to introduce fluorine is not arbitrary; it is a rational design choice based on the element's unique properties.[2] Its strategic placement can profoundly influence a molecule's pharmacokinetic profile by altering its susceptibility to metabolic enzymes.[3]

Blocking Oxidative "Soft Spots"

The primary route of Phase I metabolism for many aromatic systems, including indoles, is oxidation catalyzed by cytochrome P450 (CYP) enzymes.[4] These enzymes often hydroxylate electron-rich or sterically accessible C-H bonds. Fluorine serves as a highly effective "metabolic shield" for several reasons:

• C-F Bond Strength: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to enzymatic cleavage.[2][5]

• Steric Hindrance: By replacing a small hydrogen atom with a fluorine atom, access to that metabolic site by a bulky CYP enzyme can be blocked.[5] This is a well-established strategy to protect metabolically vulnerable positions from hydroxylation, thereby extending the compound's half-life.[3][6]

• Electronic Deactivation: Fluorine is the most electronegative element, and its introduction inductively withdraws electron density from the aromatic ring.[7] This deactivation makes the ring less susceptible to electrophilic attack by oxidative enzymes.[8][9]

Modulating Physicochemical Properties

Beyond directly blocking metabolism, fluorine alters key molecular properties that indirectly influence metabolic stability and overall pharmacokinetics.

Property	Impact of Fluorination	Rationale & Consequence
Lipophilicity (LogD)	Generally increases	Fluorine is more lipophilic than hydrogen. This can enhance membrane permeability but may also increase binding to hydrophobic pockets in metabolic enzymes or transporters.[3][10]
pKa	Lowers pKa of nearby acidic/basic groups	The strong electron-withdrawing effect can lower the basicity of nearby nitrogen atoms, potentially reducing metabolic N-oxidation.[11]
Conformation	Can alter molecular conformation	The introduction of fluorine can induce specific conformational preferences that may be less favorable for binding to the active site of a metabolizing enzyme.[3][12]

Navigating the Metabolic Maze: Key Pathways for Indole Carboxylic Acids

Understanding the primary metabolic routes is critical for predicting liabilities and designing effective fluorination strategies. Indole carboxylic acids are subject to both Phase I and Phase II metabolism.[13]

Phase I Metabolism (Functionalization)

Primarily mediated by CYP enzymes in the liver, these reactions introduce or expose polar functional groups.[4]

• Aromatic Hydroxylation: The indole ring itself is susceptible to hydroxylation at various positions (e.g., C4, C5, C6, C7). This is often the primary metabolic hotspot that fluorine is used to block.

• Oxidative Defluorination: While the C-F bond is strong, it is not inert. In some contexts, CYP enzymes can catalyze oxidative defluorination, which can lead to the formation of reactive and potentially toxic metabolites like quinoneimines.[14][15] This is a critical liability to monitor.

Phase II Metabolism (Conjugation)

This phase involves the attachment of endogenous polar molecules to the drug or its Phase I metabolites, rendering them more water-soluble for excretion.[13]

• Glucuronidation: The carboxylic acid group is a prime handle for glucuronidation by UDP-glucuronosyltransferases (UGTs).[16][17] This is a major clearance pathway for acidic drugs and must be considered, as blocking Phase I metabolism can sometimes shunt clearance entirely through this rapid pathway.[8][18]

• Amino Acid Conjugation: The carboxylic acid can also be conjugated with amino acids such as glutamine or aspartic acid.[19][20]

The diagram below illustrates these principal metabolic pathways and highlights where strategic fluorination can intervene to enhance stability.

Caption: Key metabolic pathways for indole carboxylic acids.

Gold Standard In Vitro Assessment: Protocols & Workflows

Reliable in vitro data is the foundation of effective drug design. The following protocols describe two essential, complementary assays for assessing metabolic stability. The choice between them depends on the stage of drug discovery; microsomal assays are excellent for high-throughput screening, while hepatocyte assays provide a more comprehensive picture for lead optimization.

Human Liver Microsome (HLM) Stability Assay

This assay is the workhorse for evaluating Phase I metabolic stability. Microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of CYP enzymes.[21][22]

Principle: The test compound is incubated with HLMs and the cofactor NADPH (required for CYP activity). The disappearance of the parent compound over time is monitored by LC-MS/MS.

• Prepare Reagents:

  • Test Compound Stock: 1 mM solution in DMSO.

  • Phosphate Buffer: 100 mM, pH 7.4.

  • Human Liver Microsomes (pooled): Thaw on ice and dilute to 20 mg/mL in phosphate buffer.

  • NADPH Regenerating System (NRS): Prepare solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer. This provides a continuous supply of NADPH.

• Incubation:

  • In a 96-well plate, add phosphate buffer.

  • Add the test compound to achieve a final concentration of 1 µM.

  • Pre-incubation: Add the diluted HLM suspension (final concentration 0.5-1.0 mg/mL). Mix and pre-incubate at 37°C for 5 minutes to equilibrate.

  • Initiate Reaction: Add the NRS to start the metabolic reaction.

• Time Points & Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the incubation mixture.

  • Immediately quench the reaction by adding the aliquot to a 2-3 fold volume of ice-cold acetonitrile containing an internal standard (for LC-MS/MS analysis).

• Sample Processing & Analysis:

  • Centrifuge the quenched samples (e.g., 10 min at 4000 rpm) to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the concentration of the remaining parent compound using a validated LC-MS/MS method.[23]

• Data Analysis:

  • Plot the natural log of the percentage of compound remaining versus time.

  • The slope of the line (k) is the elimination rate constant.

  • Calculate the in vitro half-life (t½) = 0.693 / k.

  • Calculate intrinsic clearance (CLint) in µL/min/mg protein.

The following diagram outlines the HLM assay workflow.

Caption: Experimental workflow for the HLM stability assay.

Cryopreserved Hepatocyte Stability Assay

This model provides a more holistic view of metabolism as hepatocytes contain both Phase I and Phase II enzymes, as well as transporters, offering a more physiologically relevant system.[24]

Principle: The test compound is incubated with a suspension of viable hepatocytes. The disappearance of the parent compound over time reflects the combined action of all metabolic processes within the intact cells.

• Hepatocyte Preparation:

  • Rapidly thaw a vial of cryopreserved human hepatocytes in a 37°C water bath.

  • Transfer to pre-warmed incubation medium (e.g., Williams' Medium E).

  • Centrifuge gently to pellet the cells and resuspend in fresh medium.

  • Determine cell viability and concentration using a method like Trypan Blue exclusion. Adjust cell density as needed (e.g., to 1 million viable cells/mL).

• Incubation:

  • In a 96-well plate, add the hepatocyte suspension.

  • Add the test compound stock to achieve the desired final concentration (e.g., 1 µM).

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2, with gentle shaking.

• Time Points & Quenching:

  • Follow the same procedure as the HLM assay, taking aliquots at specified time points and quenching with ice-cold acetonitrile containing an internal standard.

• Sample Processing & Analysis:

  • Identical to the HLM assay: centrifuge to pellet cell debris and protein, then analyze the supernatant by LC-MS/MS.

• Data Analysis:

  • Calculations for t½ and CLint are performed similarly to the HLM assay, but clearance is typically expressed in µL/min/million cells.

Interpreting the Data: Structure-Metabolism Relationships (SMR)

The ultimate goal of these assays is to build a clear understanding of how structural modifications, such as the position of fluorine, impact metabolic stability. By comparing data across a series of analogs, robust SMR can be established.

Consider the following hypothetical data for a series of fluorinated indole-2-carboxylic acids:

Compound	Fluorine Position	HLM t½ (min)	Hepatocyte t½ (min)
Parent-H	None	8	5
Analog-4F	C4	25	18
Analog-5F	C5	> 60	55
Analog-6F	C6	45	32
Analog-7F	C7	12	8

Interpretation & Causality:

• Parent-H: The non-fluorinated parent compound is rapidly metabolized in both systems, with the even faster clearance in hepatocytes suggesting a contribution from Phase II metabolism (glucuronidation).

• Analog-5F & Analog-6F: Placing fluorine at the C5 or C6 position results in a dramatic increase in metabolic stability. This strongly suggests that C5 and C6 are the primary "soft spots" for CYP-mediated oxidation. Fluorination at C5 is the most effective blocking strategy.[1][5]

• Analog-4F: Fluorination at C4 provides a moderate improvement, indicating it might be a secondary site of metabolism.

• Analog-7F: Fluorination at C7 has a minimal effect, suggesting this position is not a significant site of metabolic attack.

This type of analysis allows medicinal chemists to make data-driven decisions, focusing resources on the most promising fluorination strategies to enhance drug-like properties. By systematically blocking metabolic liabilities, the overall exposure and half-life of a drug candidate can be rationally engineered, paving the way for a more favorable dosing regimen and improved therapeutic potential.[5]

References

• The Strategic Role of Fluorine in Modifying Indole Bioactivity: A Technical Guide for Drug Discovery Professionals - Benchchem. (n.d.).
• Metabolism of 5-fluorooxindole by Human Liver Cytochrome P450 Enzymes. (n.d.).
• The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance - MDPI. (2026, January 21).
• Catalytic, Dearomative 2,3-Difluorination of Indoles - ChemRxiv. (2023, July 31).
• In vitro metabolic stability assays for the selected compounds - ResearchGate. (n.d.).
• The Crucial Role of Fluorinated Indoles in Modern Pharmaceutical Research. (2026, January 5).
• Fluorine in drug discovery: Role, design and case studies. (n.d.).
• Full article: The role of fluorine in medicinal chemistry. (n.d.).
• Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability - NEDMDG. (n.d.).
• Gao, J., et al. (2018). 3-IAA and the gut microbiome.
• Discovery and Evaluation of Enantiopure 9 H-pyrimido[4,5- b]indoles as Nanomolar GSK-3β Inhibitors with Improved Metabolic Stability - PubMed. (2020, October 22).
• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC. (n.d.).
• Discovery and Evaluation of Enantiopure 9H-pyrimido[4,5-b]indoles as Nanomolar GSK-3β Inhibitors with Improved Metabolic Stability - MDPI. (2020, October 22).
• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective | ChemRxiv. (n.d.).
• The Role of Small Molecules Containing Fluorine Atoms | Encyclopedia MDPI. (2024, February 27).
• Fluorine in drug discovery: Role, design and case studies - ResearchGate. (2025, September 27).
• Studies on 3-Indoleacetic Acid Metabolism. IV. Conjugation with Aspartic Acid and Ammonia as Processes in the Metabolism of Carboxylic Acids. 12 | Plant Physiology | Oxford Academic. (n.d.).
• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - MDPI. (2024, February 22).
• In Vitro Metabolite Identification of Indole 3-ylcycloalkyl Ketones - ucf stars. (2026, January 6).
• The UDP-glucuronosyltransferases of the blood-brain barrier: their role in drug metabolism and detoxication - Frontiers. (2014, October 28).
• The UDP-glucuronosyltransferases: their role in drug metabolism and detoxification. (2013, June 15).
• Insights into Cytochrome P450 Enzymes Catalyzed Defluorination of Aromatic Fluorides - Research Explorer - The University of Manchester. (n.d.).
• Fluorine in drug design: a case study with fluoroanisoles - PubMed. (2015, April 15).
• The Functionality of UDP-Glucuronosyltransferase Genetic Variants and their Association with Drug Responses and Human Diseases - MDPI. (2021, June 14).
• Containning Functional Groups & The Many Roles for Fluorine in Medicinal Chemistry. (n.d.).
• Evolution, Validation and Current Challenges in Bioanalytical Methods for Praziquantel: From Fluorometry to LC–MS/MS - MDPI. (2025, December 31).

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literature review of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid derivatives

The following technical guide details the chemical architecture, synthesis, and medicinal applications of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid , a critical scaffold in modern drug discovery, particularly in the development of Targeted Protein Degraders (PROTACs) and IAP Antagonists .

Subtitle: A Strategic Scaffold for IAP Inhibition and Targeted Protein Degradation

Executive Summary

5-Fluoro-1-methyl-1H-indole-3-carboxylic acid (CAS: 310886-98-7 ) is a specialized heterocyclic building block that has gained prominence in oncology and immunology research. Unlike generic indole derivatives, this specific substitution pattern—combining a 5-fluoro group for metabolic stability with an N-methyl moiety for lipophilic optimization—makes it a "privileged structure" in the design of Smac mimetics and IAP (Inhibitor of Apoptosis Protein) antagonists .[1]

Recent patent literature (e.g., Fimecs, Inc.[1][2]) identifies this molecule as a key intermediate in the synthesis of PROTACs (Proteolysis Targeting Chimeras) , where it serves as the E3 ligase-recruiting ligand moiety.[1] By binding to IAP proteins (XIAP, cIAP1/2), derivatives of this acid facilitate the ubiquitination and subsequent proteasomal degradation of oncogenic targets like BRD4 , ABL , and Bcl-xL .[1]

Chemical Architecture & Properties

The molecule functions as a "warhead" carrier or a linker anchor.[1] Its physicochemical profile is tuned for intracellular bioavailability.[1]

Property	Specification	Biological Implication
Molecular Formula	C₁₀H₈FNO₂	Compact scaffold, high ligand efficiency.
Molecular Weight	193.17 g/mol	Ideal for Fragment-Based Drug Design (FBDD).[1]
5-Fluoro Position	Electronic Modulation	Blocks CYP450 metabolism at the electron-rich C5 position; increases lipophilicity ( effects).[1]
1-Methyl Group	N-Alkylation	Removes H-bond donor capability at N1, improving membrane permeability and preventing non-specific binding.
3-Carboxylic Acid	Functional Handle	Primary site for amide coupling to peptidomimetics or PROTAC linkers.

Synthetic Pathways

High-purity synthesis is required to avoid regioisomers (e.g., 6-fluoro impurities) that can alter binding affinity.[1] Two primary routes are validated in the literature.[1][3]

Route A: The Vilsmeier-Haack Approach (Scalable)

This route avoids the use of unstable ester intermediates and allows for late-stage oxidation.[1]

Figure 1: Scalable synthesis via Vilsmeier-Haack formylation followed by Pinnick oxidation.

Route B: Indole-3-Carboxylate Alkylation

Used when starting from the commercially available indole-3-carboxylic acid ester.

• Starting Material: Methyl 5-fluoro-1H-indole-3-carboxylate.

• Methylation: Treatment with Methyl Iodide (MeI) and Potassium Carbonate (K₂CO₃) in DMF.[1]

• Hydrolysis: Saponification using LiOH in THF/Water to yield the free acid.[1]

Medicinal Chemistry Applications

IAP Antagonism & Smac Mimetics

The core indole structure mimics the hydrophobic interaction of the AVPI (Alanine-Valine-Proline-Isoleucine) binding motif of the mitochondrial protein Smac/DIABLO.[1]

• Mechanism: The 5-fluoro-1-methylindole moiety binds to the BIR3 domain of cIAP1/2 or XIAP.

• Effect: This binding prevents IAPs from inhibiting caspases, thereby restoring apoptotic pathways in cancer cells.

PROTAC/SNIPER Technology

In the context of "Specific and Nongenetic IAP-dependent Protein Erasers" (SNIPERs), this acid is coupled to a target-binding ligand.[1][2]

Figure 2: The role of the indole scaffold in recruiting E3 ligases (IAP) for targeted protein degradation.[1]

Experimental Protocols

Protocol 1: Amide Coupling (General Procedure)

Source: Adapted from Patent EP 3831811 A1 [1].

Objective: Conjugation of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid to an amine-bearing linker.

• Reagents:

  • Substrate: 5-Fluoro-1-methyl-1H-indole-3-carboxylic acid (1.0 eq).

  • Coupling Agent: EDC[4]·HCl (1.5 eq) and HOBt (1.5 eq).[1]

  • Base: DIPEA (N,N-Diisopropylethylamine) (3.0 eq).[1]

  • Solvent: Anhydrous Dichloromethane (DCM) or DMF.[1]

• Procedure:

  • Dissolve the carboxylic acid in DCM under nitrogen atmosphere.[1]

  • Add DIPEA, EDC[1]·HCl, and HOBt; stir for 15 minutes at 0°C to activate the acid.

  • Add the amine-linker (dissolved in DCM) dropwise.[1]

  • Allow the mixture to warm to room temperature and stir for 12–16 hours.

• Workup:

  • Quench with saturated NH₄Cl solution.[1]

  • Extract with Ethyl Acetate (3x).[1][5]

  • Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash chromatography (typically MeOH/DCM gradient).[1]

Analytical Validation

To ensure the integrity of the scaffold during research:

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 12.10 (s, 1H): Carboxylic acid proton (broad).[1]

  • δ 8.05 (s, 1H): H-2 proton (characteristic of indole C2).[1]

  • δ 7.80 (dd, 1H): H-4 proton (split by F).[1]

  • δ 3.85 (s, 3H): N-CH₃ (Methyl group singlet).[1]

• LC-MS:

  • Ionization: ESI (+) or (-).[1]

  • Observed Mass: 194.2 [M+H]⁺.[1]

  • Fragment Ions: Loss of CO₂ (m/z ~149) is common in MS/MS.[1]

Regulatory & Safety

• Handling: Standard laboratory PPE.[1] Indole derivatives can be irritants.[1][6]

• Storage: Store at 2–8°C, protected from light (indoles can be photosensitive).[1]

• Status: Not currently listed as a controlled substance, but researchers should verify local regulations as it is a structural analog of some synthetic cannabinoid metabolites (though distinct by the N-methyl group).[1]

References

• Fimecs, Inc. (2019).[1][2] Heterocyclic Compound. European Patent EP 3831811 A1.[1] Link

• Fujifilm Wako Chemicals . (n.d.).[1] 5-Fluoro-1-methyl-1H-indole-3-carboxylic acid Product Page. Link

• Enamine Ltd. (n.d.).[1] Building Blocks for Parallel Synthesis. Link

• Lu, W. J., et al. (2012).[1][7] 5-Fluoro-1H-indole-3-carboxylic acid.[2][3][8][9][10] Acta Crystallographica Section E. Link(Note: Reference for the non-methylated analog crystal structure).[1]

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Protocols & Analytical Methods

Application Notes and Protocols for Amide Coupling Reactions Using 5-fluoro-1-methyl-1H-indole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Significance of Fluorinated Indole Scaffolds in Medicinal Chemistry

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1] The strategic introduction of fluorine atoms into this scaffold can profoundly influence a molecule's physicochemical and biological properties, such as metabolic stability, lipophilicity, and binding affinity to target proteins.[2][3] Specifically, 5-fluoro-1-methyl-1H-indole-3-carboxylic acid is a valuable building block for the synthesis of a diverse range of bioactive compounds. The N-methylation prevents potential side reactions at the indole nitrogen and can enhance pharmacokinetic properties.

This guide provides detailed application notes and robust protocols for the amide coupling of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid with various amines. We will delve into the mechanistic rationale behind common coupling reagents and offer practical, field-proven methodologies to empower researchers in their drug discovery and development endeavors.

Core Principles of Amide Bond Formation

The formation of an amide bond from a carboxylic acid and an amine is a condensation reaction that requires the activation of the carboxylic acid.[4] This is because the carboxylate anion, formed by the deprotonation of the carboxylic acid by the amine, is unreactive towards nucleophilic attack. Coupling reagents are employed to convert the carboxylic acid's hydroxyl group into a better leaving group, thereby facilitating the nucleophilic attack by the amine.

Protocol I: HATU-Mediated Amide Coupling

Principle and Rationale:

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient uronium-based coupling reagent.[5] It reacts with the carboxylic acid to form a highly reactive OAt-active ester, which is then readily attacked by the amine.[6] The presence of the electron-withdrawing triazole ring in the HOAt leaving group makes it a superior activating agent compared to HOBt, often leading to faster reactions and higher yields, especially with sterically hindered or electron-deficient amines.[7] A non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), is required to deprotonate the carboxylic acid and neutralize the released protons.[7]

Experimental Workflow:

Caption: Workflow for HATU-mediated amide coupling.

Detailed Protocol:

• Reagent Preparation:

  • In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-fluoro-1-methyl-1H-indole-3-carboxylic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) to a concentration of 0.1-0.5 M.

  • Add the desired amine (1.0-1.2 eq) to the solution.

  • Add N,N-diisopropylethylamine (DIPEA) (2.0-3.0 eq).

• Activation and Coupling:

  • In a separate vial, dissolve HATU (1.1-1.3 eq) in a minimal amount of anhydrous DMF.

  • Add the HATU solution dropwise to the reaction mixture at 0 °C (ice bath).

  • Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate or dichloromethane/methanol).

Protocol II: EDC/HOBt-Mediated Amide Coupling

Principle and Rationale:

The combination of a carbodiimide, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), and an additive, like 1-hydroxybenzotriazole (HOBt), is a classic and widely used method for amide bond formation.[8] EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[8] However, this intermediate can rearrange to a stable N-acylurea byproduct. HOBt acts as a nucleophilic catalyst that traps the O-acylisourea to form an HOBt-active ester. This active ester is more stable than the O-acylisourea but still highly reactive towards the amine, thus minimizing the formation of the N-acylurea byproduct and reducing the risk of racemization in chiral substrates.[9]

Experimental Workflow:

Caption: Workflow for EDC/HOBt-mediated amide coupling.

Detailed Protocol:

• Reagent Preparation:

  • To a solution of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid (1.0 eq), the desired amine (1.0-1.2 eq), and HOBt (1.2 eq) in anhydrous dichloromethane (DCM) or DMF (0.1-0.5 M), add a tertiary amine base such as DIPEA or triethylamine (TEA) (1.2 eq).[8]

  • Cool the mixture to 0 °C in an ice bath.

• Activation and Coupling:

  • Add EDC hydrochloride (1.2 eq) to the mixture in several portions over 10 minutes.[8]

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with water and brine. The urea byproduct from EDC is water-soluble and will be removed during the aqueous work-up.[8]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol III: T3P®-Mediated Amide Coupling

Principle and Rationale:

Propylphosphonic anhydride (T3P®) is a mild and efficient cyclic anhydride coupling reagent.[10] It activates the carboxylic acid by forming a mixed phosphonic anhydride intermediate, which is highly reactive towards nucleophilic attack by the amine.[11] A key advantage of T3P® is that its byproducts are water-soluble, simplifying the purification process.[10] It is also known for its low toxicity and reduced risk of epimerization.[10]

Experimental Workflow:

Caption: Workflow for T3P®-mediated amide coupling.

Detailed Protocol:

• Reagent Preparation:

  • In a round-bottom flask, dissolve 5-fluoro-1-methyl-1H-indole-3-carboxylic acid (1.0 eq) and the amine (1.1 eq) in a suitable solvent such as ethyl acetate, THF, or DCM.

  • Add a tertiary amine base, such as triethylamine (TEA) or DIPEA (2.0-3.0 eq).

  • Cool the mixture to 0 °C.

• Activation and Coupling:

  • Slowly add a 50% solution of T3P® in ethyl acetate or DMF (1.5 eq) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 1-3 hours.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Quench the reaction with water or saturated aqueous sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine to remove the water-soluble phosphonic acid byproducts.[12]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography if necessary.

Comparative Summary of Coupling Protocols

Feature	HATU	EDC/HOBt	T3P®
Reactivity	Very high, suitable for hindered substrates[7]	Good, widely applicable[8]	High, good for a broad range of substrates
Byproducts	Water-soluble	Water-soluble urea[8]	Water-soluble phosphonic acids[10]
Side Reactions	Low risk of racemization[5]	N-acylurea formation possible without HOBt[9]	Low risk of epimerization[10]
Cost	Relatively expensive	More economical	Moderate
Work-up	Standard aqueous work-up	Simple aqueous work-up	Very simple aqueous work-up[12]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	- Incomplete activation of the carboxylic acid.- Low nucleophilicity of the amine.- Steric hindrance.	- Switch to a more powerful coupling reagent (e.g., from EDC/HOBt to HATU).- Increase the reaction temperature (monitor for side reactions).- Increase the equivalents of the coupling reagent and/or amine.
Formation of N-acylurea (with EDC)	- O-acylisourea rearrangement.	- Ensure an adequate amount of HOBt is used.- Add HOBt before EDC.
Multiple Spots on TLC (Side Products)	- Reaction of the coupling reagent with the amine.- Epimerization of chiral centers.	- For uronium reagents like HATU, add the coupling reagent last.- Run the reaction at a lower temperature.
Difficulty in Purification	- Byproducts co-eluting with the product.	- Ensure thorough aqueous work-up to remove water-soluble byproducts.- For T3P®, multiple water washes are effective.[12]- Consider a different solvent system for chromatography.

Conclusion

The selection of an appropriate amide coupling protocol for 5-fluoro-1-methyl-1H-indole-3-carboxylic acid depends on several factors, including the nature of the amine, the desired scale of the reaction, and cost considerations. HATU offers high reactivity for challenging couplings, while EDC/HOBt provides a reliable and cost-effective option for a broad range of substrates. T3P® stands out for its operational simplicity and ease of purification. By understanding the principles behind each method and following the detailed protocols provided, researchers can efficiently synthesize a diverse library of amide derivatives based on this valuable fluorinated indole scaffold.

References

• Filo. (2025, April 2). T3P is a reagent that could be used to make DEET. [Online]. Available: [Link]

• Chem Reactor. (2024, October 26). T3P I Propanephosphonic anhydride I T3P reagent I #amide bond I Peptide coupling #peptides [Video]. YouTube. [Link]

• CORE. (2010, April 8). T3P® (propylphosphonic anhydride) mediated conversion of carboxylic acids into acid azides and one-pot. [Online]. Available: [Link]

• Organic Letters. (2020, April 10). Synthesis and Reactions of 3,3-Difluoro-2-exo-methylidene Indolines. [Online]. Available: [Link]

• Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Online]. Available: [Link]

• ResearchGate. (n.d.). Fluorine-containing indoles: Synthesis and biological activity | Request PDF. [Online]. Available: [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - T3P. [Online]. Available: [Link]

• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. [Online]. Available: [Link]

• Google Patents. (n.d.). WO2001081305A2 - Methylation of indole compounds using dimethy carbonate. [Online].

• Science of Synthesis. (n.d.). T. Ziegler Previously published information on the synthesis of amides from carboxylic acids and derivatives thereof can be found. [Online]. Available: [Link]

• ACS Medicinal Chemistry Letters. (2019, June 20). The Dark Side of Fluorine. [Online]. Available: [Link]

• Google Patents. (n.d.). US6326501B1 - Methylation of indole compounds using dimethyl carbonate. [Online].

• Current Chemistry Letters. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. [Online]. Available: [Link]

• PMC. (n.d.). Enantioselective Synthesis of Fluorinated Indolizidinone Derivatives. [Online]. Available: [Link]

• daneshyari.com. (2018, May 28). Fluorine-containing indoles. [Online]. Available: [Link]

• Chemical Science (RSC Publishing). (n.d.). Direct synthesis of amides from nonactivated carboxylic acids using urea as nitrogen source and Mg(NO3)2 or imidazole as catalysts. [Online]. Available: [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Online]. Available: [Link]

• ACS Publications. (2025, August 28). Pd-Catalyzed One-Pot Synthesis of Indole-3-carboxylic Acids via a Sequential Water-Mediated Nucleophilic Addition to Amides/Esters and Carbon–Heteroatom Cross-Coupling Reaction Strategy. [Online]. Available: [Link]

• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. [Online]. Available: [Link]

• PMC. (n.d.). Catalytic N-methyl amidation of carboxylic acids under cooperative conditions. [Online]. Available: [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. [Online]. Available: [Link]

• ResearchGate. (n.d.). A Practical Method for N-Methylation of Indoles Using Dimethyl Carbonate. [Online]. Available: [Link]

• PMC. (2021, August 3). Synthesis of N-trifluoromethyl amides from carboxylic acids. [Online]. Available: [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. [Online]. Available: [Link]

• Chemistry LibreTexts. (2021, July 31). 24.3: Synthesis of Amides. [Online]. Available: [Link]

• Reddit. (2025, September 13). What is the correct order of addition for EDCI and HOBt? : r/Chempros. [Online]. Available: [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). [Online]. Available: [Link]

• PubMed. (2008, June 6). Synthesis of N-substituted indole-3-carboxylic acid derivatives via Cu(I)-catalyzed intramolecular amination of aryl bromides. [Online]. Available: [Link]

• Indo American Journal of Pharmaceutical Research. (2020, February 10). SYNTHESIS OF AMIDES BY ACTIVATION OF CARBOXYLIC ACIDS USING PHOSPHONITRILIC CHLORIDE. [Online]. Available: [Link]

• Chemical Reviews. (2011, August 26). Peptide Coupling Reagents, More than a Letter Soup. [Online]. Available: [Link]

• Aapptec. (n.d.). Monitoring of Peptide Coupling and Capping. [Online]. Available: [Link]

• ACS Publications. (2022, August 16). Monoselective N‑Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. [Online]. Available: [Link]

• Recent development of peptide coupling reagents in organic synthesis. (n.d.). [Online]. Available: [Link]

• Dilun Biotechnology. (2025, August 28). Commonly Used Coupling Reagents in Peptide Synthesis. [Online]. Available: [Link]

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• 4. hepatochem.com [hepatochem.com]
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• 11. T3P is a reagent that could be used to make DEET. Y ou will f .. [askfilo.com]
• 12. Amine to Amide Mechanism - T3P [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Stability Protocols for 5-Fluoro-1-methyl-1H-indole-3-carboxylic Acid Esters

Case ID: IND-5F-EST-STAB Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

You are likely encountering degradation of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid esters (henceforth 5F-Ind-3-Est ). While indole-3-esters are generally more stable than simple aliphatic esters due to the electron-rich indole ring, your specific scaffold possesses two structural features that accelerate hydrolysis:

• 5-Fluoro Substitution: The fluorine atom exerts a strong inductive electron-withdrawing effect (-I).[1] This destabilizes the indole ring's electron density, making the C3-carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water or hydroxide [1, 4].

• N-Methylation: Unlike NH-indoles, the N-methyl group prevents the formation of an indole anion. In NH-indoles, base treatment often deprotonates the nitrogen first, pushing electron density into the ring and shielding the ester from attack. Your N-methylated analog lacks this "safety valve," making it significantly more labile in basic media [13].

This guide provides protocols to arrest hydrolysis during storage, synthesis, and biological assay preparation.

Module 1: Storage & Stock Solution Management

The Problem: Users frequently report "mysterious" degradation of 5F-Ind-3-Est in DMSO stock solutions stored at -20°C. The Root Cause: DMSO is highly hygroscopic. At 60% relative humidity, pure DMSO can absorb >10% water by weight within 24 hours [10, 12]. This absorbed water, combined with the slightly acidic nature of degraded DMSO or trace basic impurities from synthesis, triggers hydrolysis.

Protocol A: Anhydrous Stock Preparation

Parameter	Specification	Reason
Solvent Grade	Anhydrous DMSO (≥99.9%, <50 ppm H₂O)	Standard HPLC-grade DMSO often contains enough water to hydrolyze sensitive esters over months.
Container	Amber glass with PTFE-lined cap	Prevents light degradation; PTFE prevents leaching of plasticizers.
Desiccant	3Å Molecular Sieves (Activated)	Actively scavenges atmospheric moisture introduced during opening/closing.
Headspace	Argon or Nitrogen purge	Displaces humid air before sealing.

Step-by-Step Workflow:

• Activate Sieves: Bake 3Å molecular sieves at 300°C for 3 hours. Allow to cool in a desiccator.

• Prepare Solvent: Add 5-10 beads of activated sieves to your anhydrous DMSO bottle 24 hours before dissolving the compound.

• Dissolution: Dissolve 5F-Ind-3-Est to the desired concentration (typically 10-50 mM).

• Aliquot: Do not store as a single large volume. Aliquot into single-use vials (e.g., 50 µL) to avoid repeated freeze-thaw cycles. Condensation forms inside the vial during thawing, introducing water [18].

• Storage: Store at -80°C (preferred) or -20°C.

Module 2: Synthetic Troubleshooting (Workup & Purification)

The Problem: Loss of yield during extraction or column chromatography due to conversion to the free acid (Mass shift -14 for methyl esters). The Root Cause: Exposure to basic aqueous washes (e.g., NaHCO₃) or acidic silica gel.

Protocol B: Hydrolysis-Free Workup

Scenario: You have performed a reaction (e.g., Suzuki coupling at C2 or C5) and need to isolate the ester.

• Quench: Avoid direct addition of strong base (NaOH/KOH). Quench with cold saturated NH₄Cl or phosphate buffer (pH 7.0).

• Extraction:

  • Use Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

  • Critical Step: Wash the organic layer with brine (saturated NaCl) immediately. This "dries" the organic layer osmotically, reducing the water content available for hydrolysis [1].

• Drying: Use MgSO₄ (neutral) rather than Na₂SO₄ if the ester is extremely labile, as MgSO₄ is a faster drying agent.

• Chromatography:

  • Standard Silica Gel is slightly acidic (pH 5-6). For highly sensitive 5F-Ind-3-Est analogs, pre-treat the silica column with 1% Triethylamine (TEA) in Hexanes to neutralize acid sites, or use neutral alumina.

  • Note: If using TEA, flush the column well; residual amine can catalyze hydrolysis if water is present later.

Module 3: Biological Assay Stability

The Problem: In in vitro assays (e.g., plasma stability, cell culture), the compound disappears rapidly (

min). The Root Cause: Carboxylesterases (CES1/CES2) in plasma or liver microsomes rapidly hydrolyze indole-3-esters [5].

Protocol C: Stabilizing for Bioassays

If you are studying the ester itself (not using it as a prodrug), you must inhibit esterases.

• Inhibitor Cocktail: Pre-incubate plasma/media with BNPP (Bis-p-nitrophenyl phosphate) (100 µM) or PMSF (1 mM) for 15 minutes before adding your compound. These are broad-spectrum serine esterase inhibitors.

• Temperature Control: Perform all processing on ice (4°C) until the exact moment of assay start.

• Alternative: If the ester is a prodrug, measure the formation of the acid metabolite (5-fluoro-1-methyl-1H-indole-3-carboxylic acid) to validate the pathway.

Visualizing the Mechanism & Solution

The following diagram illustrates why the 5-Fluoro group accelerates hydrolysis and where your interventions (Steric/Solvent) block the pathway.

Figure 1: Mechanistic pathway of hydrolysis. The 5-Fluoro substituent activates the carbonyl (red), while steric bulk (green) or water exclusion (blue) intercepts the degradation.

Frequently Asked Questions (FAQ)

Q1: Can I use ethanol instead of DMSO for my stock solution? A: Generally, no . While ethanol is less hygroscopic than DMSO, it is a nucleophile itself. Over time, you may observe transesterification (e.g., methyl ester becoming ethyl ester), especially if trace acid/base is present. Acetonitrile (MeCN) is a safer alternative if solubility permits, as it is non-nucleophilic and less hygroscopic than DMSO.

Q2: I need to perform a Suzuki coupling on the 5-position. Will the ester survive the base (K₂CO₃)? A: It is risky. Carbonate bases in hot aqueous dioxane will hydrolyze this ester.

• Solution: Switch to anhydrous conditions. Use Cesium Fluoride (CsF) or Potassium Phosphate (K₃PO₄) in anhydrous Toluene/Dioxane. Alternatively, use a sterically hindered base like KOtBu in anhydrous THF, though this risks enolization. The best approach is often to use the t-butyl ester analog for synthesis, then deprotect with TFA later if the methyl ester is not strictly required [8].

Q3: Why is the 5-Fluoro analog less stable than the unsubstituted indole ester? A: Electronic induction. Fluorine is highly electronegative. Through the sigma bond framework (inductive effect), it pulls electron density away from the indole core. This reduces the donation of the nitrogen lone pair into the carbonyl system, leaving the ester carbon more positive (electrophilic) and "hungry" for water [4, 13].

Q4: How do I recover the ester if it has partially hydrolyzed? A: You cannot easily "reverse" hydrolysis in the same pot. You must re-esterify. Treat the crude mixture (acid + ester) with TMS-diazomethane in Methanol/Benzene (or Hexanes). This will selectively methylate the carboxylic acid back to the methyl ester rapidly and mildly without affecting other functional groups.

References

• BenchChem. (2025).[1] Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions. Retrieved from

• Gaylord Chemical Company. (2014). Hygroscopic behavior of DMSO. Bulletin 102.

• Stanton, J. L., et al. (1983).[2] Hydrolysis of dihydroindole carboxylic acid esters in aqueous DMSO. Journal of Medicinal Chemistry, 26(9), 1267-1277.[2]

• BenchChem. (2025).[1] Quantum mechanical studies of 5-Fluoroindole: Reactivity and Electronic Effects. Retrieved from

• Imai, T., et al. (2021). Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. Drug Metabolism and Pharmacokinetics, 38, 100391. Retrieved from

• Bandgar, B. P., et al. (2012). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc, (vii), 1-10. Retrieved from

• Chemistry Steps. (2020). Base-Catalyzed Hydrolysis of Esters: Mechanism and Kinetics. Retrieved from

• Theodorou, V., et al. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc, 2018(7), 268-278.

• Cheng, X., et al. (2005). In situ DMSO hydration measurements of HTS compound libraries. Journal of Biomolecular Screening, 10(8). Retrieved from

• ECHEMI. (2024). Hygroscopic behaviour of DMSO - how bad is it? Retrieved from

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters - Saponification. Retrieved from

• Stack Exchange. (2014). Hygroscopic behaviour of DMSO. Retrieved from

• ACS Publications. (2025). Pd-Catalyzed One-Pot Synthesis of Indole-3-carboxylic Acids. Retrieved from

Sources

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• 2. gchemglobal.com [gchemglobal.com]

Technical Support Center: Minimizing Defluorination in Indole Synthesis

Current Status: Online Operator: Senior Application Scientist Ticket ID: F-IND-SYNTH-001 Subject: Retention of C-F bonds during indole annulation and functionalization.

Introduction: The "Fluorine Tax" in Synthesis

Welcome to the technical support center. You are likely here because you are observing the loss of fluorine atoms (defluorination) during your indole synthesis. In drug discovery, fluorine is often added to improve metabolic stability (blocking P450 sites) or binding affinity. Losing it during the synthesis is not just a yield loss; it alters the fundamental pharmacological profile of your target.

This guide treats defluorination not as a random error, but as a competitive reaction pathway driven by specific thermodynamic and kinetic factors. We will troubleshoot this across the two most common synthetic routes: Palladium-Catalyzed (Larock) and Acid-Mediated (Fischer) synthesis.

Module 1: Troubleshooting Palladium-Catalyzed Synthesis (Larock)

The Larock heteroannulation involves the reaction of an o-iodoaniline with an alkyne. The primary mechanism for defluorination here is unwanted Oxidative Addition (OA) of the Palladium(0) species into the C-F bond, or Nucleophilic Aromatic Substitution (SNAr) if the ring is electron-deficient.

Diagnostic FAQ

Q: I am seeing hydrodefluorination (F

H) byproducts. Why? A: This suggests your catalyst is inserting into the C-F bond. This is common if you are using electron-rich phosphines at high temperatures (>100°C). The Pd-F species formed eventually undergoes reduction (often scavenging H from the solvent or base), leading to the loss of fluorine.

Q: I am seeing solvent incorporation (e.g., F

OMe). Why? A: This is likely an SNAr pathway. The coordination of Pd(II) to the aniline makes the ring more electrophilic. If you have a fluorine (a good leaving group in SNAr) para or ortho to the Pd-N bond, and you use a hard base like NaOMe or Cs2CO3 in nucleophilic solvents, substitution will occur.

Protocol Optimization: The "Low-Temp" Strategy

To save the C-F bond, we must differentiate the reactivity of the C-I bond (desired) from the C-F bond (undesired).

The Fix: Use a highly active catalyst system that allows the reaction to proceed at 60°C rather than the standard 100–120°C. At 60°C, Pd will insert into C-I but lacks the thermal energy to activate C-F, even with electron-rich ligands.

Recommended System:

• Catalyst: Pd(P(t-Bu)3)2 or Pd2(dba)3 + P(t-Bu)3

• Base: K2CO3 (avoid alkoxides)

• Solvent: DMF or DMA (degassed)

• Temperature: 60–80°C

Parameter	Standard Condition (High Risk)	Optimized Condition (Low Risk)	Reason
Ligand	PPh3	P(t-Bu)3	Bulky, electron-rich ligand accelerates C-I insertion, allowing lower temp.
Temp	100–120°C	60–80°C	Below the activation energy threshold for C-F insertion.
Base	NaOAc / NaOMe	K2CO3	Weaker bases minimize SNAr risks.

Visualizing the Competition

The following diagram illustrates where the process goes wrong.

Caption: Kinetic bifurcation in Pd-catalysis. Lower temperatures favor the green path (C-I activation) over the red path (C-F activation).

Module 2: Troubleshooting Acid-Mediated Synthesis (Fischer)

The Fischer synthesis uses acid to drive a [3,3]-sigmatropic rearrangement. Fluorine is an electron-withdrawing group (EWG), which deactivates the ring and can destabilize the cationic transition states.

Diagnostic FAQ

Q: My reaction stalls, and forcing it leads to tar/degradation. A: Fluorine on the phenylhydrazine ring lowers the electron density, making the initial hydrazone formation and the subsequent rearrangement slower. "Forcing" it with strong mineral acids (H2SO4) at reflux often leads to polymerization or hydrolysis of the C-F bond.

Q: I am losing Fluorine during the cyclization step. A: If you use protic acids at high temperatures, you risk acid-catalyzed nucleophilic substitution (especially if water is present).

Protocol Optimization: Lewis Acid Catalysis

Switch from Brønsted acids (HCl/H2SO4) to Lewis Acids.[1] Zinc Chloride (ZnCl2) is the gold standard for fluorinated substrates because it coordinates to the nitrogen, facilitating the rearrangement without the harsh protonation that threatens the C-F bond.

Step-by-Step Protocol:

• Mix: 1.0 equiv (4-fluorophenyl)hydrazine hydrochloride + 1.0 equiv ketone in glacial acetic acid.

• Catalyst: Add 2.0–3.0 equiv ZnCl2 (anhydrous).

• Heat: Heat to 80°C (monitor via TLC). Do not reflux unless necessary.

• Workup: Pour into ice water. The Lewis acid complex may precipitate; wash with dilute HCl to free the indole.

Module 3: Post-Synthetic C-H Functionalization

If you are trying to add functional groups to a pre-existing fluoroindole, C-H activation is a common route. However, this is notorious for "scrambling" halogens.

The Silver Bullet (Literally): When performing Pd-catalyzed C-H activation on fluoroindoles, the addition of Silver(I) Oxide (Ag2O) has been proven to suppress defluorination.

• Mechanism: Ag acts as a halide scavenger and oxidant, but it also likely modulates the electrophilicity of the Pd center, preventing it from engaging in reversible oxidative addition with the C-F bond.

• Guideline: Use Ag2O (1.5 equiv) in DCE (dichloroethane) at 100–120°C for C-H functionalization steps.

Summary Checklist

Use this decision matrix to plan your next experiment.

Caption: Quick-reference decision tree for selecting reaction conditions based on synthesis type.

References

• BenchChem. (2025).[2][3][4] Overcoming challenges in the synthesis of 4-fluoroindoles - Technical Support Guide. Retrieved from 3[2][3][4]

• Jia, Y., & Zhu, J. (2017). A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans. PMC (NIH). Retrieved from 5

• Zhang, H., et al. (2014).[6] Palladium-Catalyzed Intramolecular C–H Difluoroalkylation: The Synthesis of Substituted 3,3-Difluoro-2-oxindoles. PMC (NIH). Retrieved from 6

• Cacchi, S., & Fabrizi, G. (2005). Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions.[2][6][7][5] Chemical Reviews. Retrieved from 8

• Organic Chemistry Portal. Fischer Indole Synthesis.[1][9] Retrieved from 9[1]

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium-Catalyzed Intramolecular C–H Difluoroalkyation: The Synthesis of Substituted 3,3-Difluoro-2-oxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Fischer Indole Synthesis [organic-chemistry.org]

Technical Support Center: Overcoming Steric Hindrance in 5-fluoro-1-methyl-1H-indole-3-carboxylic acid Coupling

Introduction

Welcome to the technical support guide for the amide coupling of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid. This resource is designed for researchers, medicinal chemists, and process development scientists who are encountering challenges with this specific transformation.

The structure of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid presents a significant steric challenge for amide bond formation. The carboxylic acid at the C3 position is flanked by the indole ring and the N1-methyl group, which restricts access for the incoming amine nucleophile. This often leads to low yields, slow reaction rates, or complete reaction failure when using standard coupling protocols.[1][2][3] This guide provides a structured, question-and-answer-based approach to troubleshoot and optimize these challenging coupling reactions, grounded in mechanistic principles and field-proven strategies.

Troubleshooting Guide & FAQs

This section addresses common issues in a logical progression, from initial failures with standard methods to advanced optimization strategies.

Q1: My standard EDC/HOBt coupling is failing or giving very low yields. What is going wrong?

Answer: This is a very common issue. The failure of standard carbodiimide reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), even with additives like HOBt (Hydroxybenzotriazole), is primarily due to steric hindrance.[1][3]

• Mechanism Insight: EDC activates the carboxylic acid to form a reactive O-acylisourea intermediate. For this intermediate to be effective, it must be readily attacked by the amine. However, the bulky indole scaffold shields the activated carbonyl group, physically blocking the approach of the amine.

• Intermediate Instability: While HOBt can trap the O-acylisourea to form a more stable HOBt-ester, this activated species may still not be reactive enough to overcome the high energy barrier imposed by the steric hindrance of your specific indole acid.[4] The result is often the slow hydrolysis of the activated intermediate back to the starting carboxylic acid or other side reactions.[1]

Q2: Which coupling reagents are recommended for this sterically hindered system?

Answer: For sterically demanding couplings, more potent activating agents are required. The go-to choices are uronium or phosphonium salt-based reagents.[1]

• Uronium/Aminium Salts: Reagents like HATU , HBTU , and COMU are highly effective.[1][5] HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is often considered the "gold standard" for difficult couplings due to its high reactivity and ability to suppress side reactions.[6][7] These reagents react with the carboxylic acid to form highly reactive activated esters (OAt- or OBt-esters) that can overcome the steric barrier more effectively than intermediates from EDC.[6]

• Phosphonium Salts: Reagents like PyBOP and BOP are also excellent choices, operating through a similar principle of forming highly reactive activated esters.

The key advantage of these reagents is the nature of the active ester formed. The HOAt-ester generated by HATU is particularly reactive due to anchimeric assistance from the pyridine nitrogen, which accelerates the subsequent aminolysis step.[6]

Q3: How do I choose between HATU, HBTU, and other advanced reagents?

Answer: The choice depends on a balance of reactivity, cost, safety, and the specific nature of your amine coupling partner.

Reagent	Activating Additive	Relative Reactivity & Use Case	Key Considerations
HATU	HOAt (in situ)	Very High. Gold standard for hindered acids/amines and minimizing racemization.[6][7]	Most expensive option. Byproducts are water-soluble. Potential for guanidinylation of the amine if stoichiometry is not controlled.[8][9]
HBTU	HOBt (in situ)	High. Generally very effective, a good first choice after EDC fails. Less reactive than HATU for extremely difficult cases.	More economical than HATU. Byproducts are water-soluble.
COMU	OxymaPure® (in situ)	Very High. Reactivity is comparable to HATU.[5][10]	Considered a safer alternative as it does not contain potentially explosive benzotriazole moieties.[5][10] Byproducts are highly water-soluble, simplifying workup.
PyBOP	HOBt (in situ)	High. A phosphonium salt, known for clean reactions and high yields.	Byproduct (triphenylphosphine oxide) can sometimes complicate purification.

Recommendation: Start with HATU or COMU for the 5-fluoro-1-methyl-1H-indole-3-carboxylic acid system, as their superior reactivity is well-suited to overcome the steric hindrance.

Q4: What is the optimal base, solvent, and order of addition for a HATU-mediated coupling?

Answer: These parameters are critical for success and minimizing side reactions.

• Base: A non-nucleophilic, sterically hindered base is essential. N,N-Diisopropylethylamine (DIPEA or Hünig's base) is the standard choice.[11] It is basic enough to deprotonate the carboxylic acid and the ammonium salt of the amine (if applicable) but is too bulky to act as a competing nucleophile. Use 2-3 equivalents.

• Solvent: A polar, aprotic solvent is required to dissolve the reagents and facilitate the reaction. N,N-Dimethylformamide (DMF) is the most common and effective choice.[7] Dichloromethane (DCM) can also be used if solubility allows.[12] Ensure the solvent is anhydrous, as water will hydrolyze the activated ester.[1]

• Order of Addition (Pre-activation): The mechanistically preferred and most robust method is pre-activation .[12] This involves activating the carboxylic acid before introducing the amine to prevent side reactions, such as the reaction of the amine with HATU itself (guanidinylation).[8][9]

  • Dissolve the 5-fluoro-1-methyl-1H-indole-3-carboxylic acid in anhydrous DMF.

  • Add HATU (1.1-1.2 eq).

  • Add DIPEA (2.0-3.0 eq).

  • Stir at room temperature for 15-30 minutes. You are now forming the highly reactive OAt-ester.

  • Add the amine (1.0 eq) to the pre-activated mixture.

Q5: The coupling is still sluggish or incomplete. What advanced strategies can I try?

Answer: If even a robust HATU protocol is failing, you may need to consider more forcing conditions or an alternative activation strategy.

Strategy 1: Temperature Modification While most HATU couplings run well at room temperature, gently heating the reaction mixture to 40-50 °C after the amine has been added can sometimes provide the necessary energy to overcome the activation barrier. Monitor the reaction carefully by TLC or LC-MS to avoid decomposition.

Strategy 2: Conversion to the Acid Chloride This is a classic but highly effective "brute force" method for difficult couplings.[13] The acyl chloride is significantly more electrophilic than the HATU-activated ester and will react with even poorly nucleophilic or hindered amines.

• Formation: Convert the carboxylic acid to the acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride with a catalytic amount of DMF.[14][15] This step should be done in an inert solvent like DCM or toluene.

• Isolation: It is crucial to remove all excess chlorinating agent under vacuum, as it will react with the amine.[14]

• Coupling: The crude acid chloride is then dissolved in fresh anhydrous solvent (e.g., DCM) and slowly added to a solution of the amine and a base (like triethylamine or DIPEA) at 0 °C.[15][16]

Caution: This method is less functional-group tolerant than HATU coupling. The high reactivity of the acid chloride can lead to side reactions if other nucleophilic groups are present in your amine substrate.[17]

Visualized Workflows and Mechanisms

Troubleshooting Decision Workflow

This diagram outlines a logical path for troubleshooting the amide coupling of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid.

Caption: Troubleshooting workflow for hindered amide coupling.

HATU Activation Mechanism

This diagram shows the simplified mechanism of carboxylic acid activation by HATU.

Caption: Simplified HATU activation and coupling mechanism.

Detailed Experimental Protocols

Protocol 1: General Procedure for HATU-Mediated Coupling

This protocol uses the recommended pre-activation method.

• Preparation: To a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 5-fluoro-1-methyl-1H-indole-3-carboxylic acid (1.0 eq).

• Dissolution: Add anhydrous DMF (to make a ~0.1 M solution based on the carboxylic acid). Stir until fully dissolved.

• Activation: Add HATU (1.1 eq) to the solution, followed by DIPEA (2.5 eq).

• Pre-activation Stir: Stir the mixture at room temperature (20-25 °C) for 20 minutes. The solution should remain clear.

• Amine Addition: In a separate vial, dissolve the desired amine (1.0 eq) in a small amount of anhydrous DMF. Add this solution dropwise to the activated carboxylic acid mixture. If the amine is an HCl salt, use an additional equivalent of DIPEA (total 3.5 eq).

• Reaction: Stir the reaction at room temperature. Monitor the reaction progress by TLC or LC-MS every 1-2 hours. The reaction is typically complete within 2-12 hours.

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with water (2x), 5% LiCl solution (2x, to remove DMF), and brine (1x). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Two-Step Procedure via Acid Chloride

Use this protocol for extremely challenging or unreactive amine partners.

• Acid Chloride Formation:

  • To a flask under an inert atmosphere, add the 5-fluoro-1-methyl-1H-indole-3-carboxylic acid (1.0 eq) and suspend it in anhydrous DCM (0.2 M).

  • Add a catalytic drop of anhydrous DMF (e.g., 1-2 drops).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add oxalyl chloride (1.5 eq) or thionyl chloride (1.5 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours. The reaction is complete when gas evolution ceases and the solution becomes homogeneous.

  • Carefully concentrate the mixture to dryness under reduced pressure to remove all volatiles (excess oxalyl/thionyl chloride and HCl). This crude acid chloride is used immediately.

• Amide Formation (Schotten-Baumann conditions):

  • In a separate flask, dissolve the amine (1.0 eq) and DIPEA or triethylamine (2.0 eq) in anhydrous DCM.

  • Cool this amine solution to 0 °C.

  • Dissolve the crude acid chloride from the previous step in a small amount of anhydrous DCM.

  • Slowly add the acid chloride solution dropwise to the chilled amine solution.

  • Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-3 hours.

  • Monitor by TLC or LC-MS until the acid chloride is consumed.

  • Work-up & Purification: Follow steps 7 and 8 from Protocol 1.

References

• BenchChem. (n.d.). Technical Support Center: Troubleshooting Low Yield in Amide Bond Formation.
• BenchChem. (n.d.). Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines.
• Pore, S. B., et al. (2016). Rapid access to N-(indol-2-yl)amides and N-(indol-3-yl)amides as unexplored pharmacophores. Organic & Biomolecular Chemistry.
• Al-Warhi, T., et al. (2012). Recent development in peptide coupling reagents. Journal of Saudi Chemical Society.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• St. Denis, J. D., et al. (2021). Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents. ACS Sustainable Chemistry & Engineering.
• Vrettos, E. I., et al. (2017).
• Reddit r/Chempros. (2024).
• BenchChem. (2025). Application Notes and Protocols for the Use of HATU with Sterically Hindered Amino Acids.
• Albericio, F., & El-Faham, A. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602.
• Enamine. (n.d.). HATU.
• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry.
• Reddit r/Chempros. (2021).

• ResearchGate. (2021). Why did my amide syntesis does not work? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Dabhi, R. C., et al. (2023). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters, 12(1), 133-146.

• Chemguide. (n.d.). The Preparation of Amides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine to Amide (via Acid Chloride) - Common Conditions. Retrieved from [Link]

• Chem Help ASAP. (2019, November 12). synthesis of amides from acid chlorides [Video]. YouTube. Retrieved from [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Rapid access to N -(indol-2-yl)amides and N -(indol-3-yl)amides as unexplored pharmacophores - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB02622B [pubs.rsc.org]
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• 8. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]
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• 17. hepatochem.com [hepatochem.com]

Reference Data & Comparative Studies

A Comparative Guide to the FTIR Spectrum of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Vibrational Spectroscopy in Drug Discovery

Vibrational spectroscopy, particularly FTIR, is an indispensable tool in the pharmaceutical sciences. It provides a molecular fingerprint, allowing for the unambiguous identification of functional groups and elucidation of molecular structure. For novel compounds like 5-fluoro-1-methyl-1H-indole-3-carboxylic acid, a fluorinated derivative of a privileged scaffold in medicinal chemistry, a thorough understanding of its spectral features is paramount for quality control, reaction monitoring, and polymorphism studies. The introduction of a fluorine atom and a methyl group to the indole-3-carboxylic acid core induces subtle yet significant shifts in the vibrational frequencies of neighboring bonds, which this guide will explore in detail.

Experimental Protocol: A Self-Validating System for High-Quality Data Acquisition

To ensure the acquisition of a high-fidelity FTIR spectrum, a rigorous and self-validating experimental protocol is essential. For a solid sample such as 5-fluoro-1-methyl-1H-indole-3-carboxylic acid, Attenuated Total Reflectance (ATR) FTIR is the preferred method due to its minimal sample preparation and the high quality of obtainable spectra.[1][2][3]

Step-by-Step ATR-FTIR Methodology

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

  • Purge the sample compartment with dry nitrogen or air to minimize atmospheric water and carbon dioxide interference.

• ATR Crystal Cleaning:

  • Thoroughly clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol or ethanol) and a soft, lint-free wipe.

  • Acquire a background spectrum of the clean, empty ATR crystal. This is a critical step for accurate data, as it will be subtracted from the sample spectrum.

• Sample Application:

  • Place a small amount of the powdered 5-fluoro-1-methyl-1H-indole-3-carboxylic acid sample directly onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.[2]

• Pressure Application:

  • Lower the ATR press and apply consistent pressure to ensure intimate contact between the sample and the crystal. This is crucial for achieving a strong and reproducible signal.

• Data Acquisition:

  • Collect the sample spectrum. Typical parameters include:

    • Spectral Range: 4000-400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 32-64 (to improve signal-to-noise ratio)

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

  • Perform a baseline correction if necessary to ensure a flat baseline.

The following diagram illustrates the workflow for acquiring the FTIR spectrum using the ATR technique.

Caption: ATR-FTIR Experimental Workflow.

Spectral Analysis of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid

The FTIR spectrum of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid is characterized by a series of distinct absorption bands corresponding to the vibrational modes of its constituent functional groups. The analysis below dissects the spectrum into key regions and assigns the major peaks.

The molecular structure with key functional groups highlighted is presented below.

Caption: Key Functional Groups of the Analyte.

High-Frequency Region (4000-2500 cm⁻¹): O-H and C-H Stretching Vibrations

• O-H Stretch (Carboxylic Acid): A very broad and intense absorption band is expected in the 3300-2500 cm⁻¹ region, characteristic of the O-H stretching vibration in a hydrogen-bonded carboxylic acid dimer.[4] This broadness is a hallmark of carboxylic acids and is due to the strong intermolecular hydrogen bonding.[4]

• Aromatic C-H Stretch: Sharp to medium intensity peaks are anticipated just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range, corresponding to the C-H stretching vibrations of the indole ring.

• Aliphatic C-H Stretch: Absorptions due to the methyl group (N-CH₃) C-H stretching will appear just below 3000 cm⁻¹, generally in the 2975-2850 cm⁻¹ range.

Mid-Frequency Region (2500-1500 cm⁻¹): Carbonyl and Aromatic Ring Vibrations

• C=O Stretch (Carboxylic Acid): A very strong and sharp absorption band is expected between 1760 and 1690 cm⁻¹.[4] The conjugation of the carboxylic acid with the indole ring system is likely to shift this peak towards the lower end of this range.

• C=C Stretch (Aromatic Ring): Multiple sharp bands of variable intensity will be present in the 1620-1450 cm⁻¹ region, arising from the carbon-carbon stretching vibrations within the indole nucleus.

Fingerprint Region (1500-400 cm⁻¹): Complex Vibrations

This region contains a multitude of complex vibrations, making it unique for each molecule.

• C-O Stretch and O-H Bend (Carboxylic Acid): A strong C-O stretching band is expected between 1320-1210 cm⁻¹, and O-H in-plane bending can be observed around 1440-1395 cm⁻¹.[4]

• C-N Stretch (Indole Ring): The C-N stretching vibrations of the indole ring typically appear in the 1350-1250 cm⁻¹ range.

• C-F Stretch: The C-F stretching vibration is expected to produce a strong absorption band in the 1250-1020 cm⁻¹ region. The exact position will be influenced by the aromatic nature of the carbon to which it is attached.

• Aromatic C-H Out-of-Plane Bending: Strong absorptions in the 900-675 cm⁻¹ region arise from the out-of-plane bending of the aromatic C-H bonds, and their positions are indicative of the substitution pattern on the benzene ring.

Comparative Spectral Analysis

To precisely assign the observed frequencies and understand the electronic effects of the substituents, a comparison with the FTIR spectra of structurally related molecules is invaluable.

Functional Group	Vibrational Mode	Expected Range (cm⁻¹)	Indole-3-carboxylic acid	1-methyl-1H-indole-3-carboxylic acid	5-fluoroindole	5-fluoro-1-methyl-1H-indole-3-carboxylic acid (Predicted)
Carboxylic Acid	O-H Stretch	3300-2500 (very broad)	Present	Present	Absent	Present, very broad
Carboxylic Acid	C=O Stretch	1760-1690 (strong)	Present	Present	Absent	Present, strong
Carboxylic Acid	C-O Stretch	1320-1210 (strong)	Present	Present	Absent	Present, strong
Indole Ring	N-H Stretch	~3400 (sharp/broad)	Present	Absent	Present	Absent
Indole Ring	Aromatic C-H Stretch	3100-3000 (medium)	Present	Present	Present	Present, medium
Methyl Group	Aliphatic C-H Stretch	2975-2850 (medium)	Absent	Present	Absent	Present, medium
Indole Ring	C=C Stretch	1620-1450 (variable)	Present	Present	Present	Present, variable
Indole Ring	C-N Stretch	1350-1250 (medium)	Present	Present	Present	Present, medium
Fluoro Group	C-F Stretch	1250-1020 (strong)	Absent	Absent	Present	Present, strong

Data for comparative compounds sourced from PubChem.[5][6][7][8]

Analysis of Substituent Effects:

• N-methylation: The most obvious difference between indole-3-carboxylic acid and its N-methylated counterpart is the disappearance of the N-H stretching vibration around 3400 cm⁻¹ and the appearance of aliphatic C-H stretching bands below 3000 cm⁻¹.[5][8]

• Fluorination: The introduction of the highly electronegative fluorine atom at the 5-position is expected to have two main effects. Firstly, it will give rise to a strong C-F stretching band in the fingerprint region.[7] Secondly, it can electronically influence the indole ring, potentially causing minor shifts in the C=C and C-H vibrational frequencies.

By overlaying the spectra of these reference compounds, the unique contributions of the methyl and fluoro groups to the spectrum of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid can be definitively identified.

Conclusion

The FTIR spectrum of 5-fluoro-1-methyl-1H-indole-3-carboxylic acid is a composite of the characteristic vibrations of its carboxylic acid, N-methylated indole, and fluorinated benzene functionalities. The key diagnostic peaks include the broad O-H stretch of the carboxylic acid, the strong C=O stretch, the aliphatic C-H stretches of the methyl group, and the strong C-F stretch in the fingerprint region. A comparative analysis with non-methylated and non-fluorinated analogues provides a robust methodology for the confident assignment of all major absorption bands. This detailed spectral understanding is crucial for researchers in ensuring the identity and purity of this compound in various stages of drug development and chemical synthesis.

References

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. [Link]

• Polymer Chemistry Characterization Lab. Sample Preparation – FT-IR/ATR. [Link]

• PubChem. 1-Methylindole-3-carboxylic acid. [Link]

• ResearchGate. Spectroscopic (FT-IR, FT-Raman, UV-Vis) Molecular Structure, Electronic, Molecular docking, and thermodynamic investigations of indole-3-carboxylic acid by DFT method. [Link]

• Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy. [Link]

• PubChem. 5-Fluoroindole. [Link]

• NIST. 1H-Indole-2-carboxylic acid, 1-methyl-. [Link]

• ResearchGate. (2015, November 2). How do I make solid sample for FT-IR ATR?[Link]

• PMC. (2022, December 13). FTIR as a Method for Qualitative Assessment of Solid Samples in Geochemical Research: A Review. [Link]

• PubChem. Indole-3-Carboxylic Acid. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. Structural and vibrational analysis of indole by density functional and hybrid Hartree–Fock/density functional methods. [Link]

• University of Calgary. IR Spectroscopy Tutorial: Carboxylic Acids. [Link]

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• 2. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 3. edinst.com [edinst.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. 1-Methylindole-3-carboxylic acid | C10H9NO2 | CID 854040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Indole-3-carboxylic acid(771-50-6) IR Spectrum [chemicalbook.com]
• 7. 5-Fluoroindole | C8H6FN | CID 67861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Indole-3-Carboxylic Acid | C9H7NO2 | CID 69867 - PubChem [pubchem.ncbi.nlm.nih.gov]

distinguishing 5-fluoro-1-methyl-1H-indole-3-carboxylic acid from structural isomers

A Comparative Guide Against Regioisomers for Drug Discovery Applications

Executive Summary & Strategic Importance

5-Fluoro-1-methyl-1H-indole-3-carboxylic acid (CAS: 454-67-1 analogs) is a critical scaffold in the synthesis of high-affinity cannabinoid receptor agonists (e.g., 5F-MDMB-PICA analogs) and various oncology targets.

The Analytical Challenge: Commercial synthesis often utilizes electrophilic fluorination or Fischer indole synthesis, leading to ubiquitous regioisomeric impurities. The most persistent contaminants are:

• Positional Isomers (Fluorine): 4-fluoro, 6-fluoro, and 7-fluoro analogs.

• Positional Isomers (Carboxyl): 5-fluoro-1-methyl-1H-indole-2 -carboxylic acid.

Standard C18 HPLC often fails to resolve the 4/5/6-fluoro isomers due to identical molecular weights (MW 193.17) and nearly identical lipophilicity. This guide provides a self-validating analytical protocol combining PFP-LC separation with diagnostic NMR coupling constants to definitively certify the 5-fluoro-3-carboxyl substitution pattern.

Structural Logic & Isomer Differentiation

The "Self-Validating" NMR Approach

Reliance on chemical shift (

) alone is insufficient due to solvent effects. Instead, we rely on Scalar Coupling ( ) and Nuclear Overhauser Effect (NOE) , which are invariant physical properties of the molecule's geometry.

Criterion A: Distinguishing 3-COOH from 2-COOH

• Target (3-COOH): The C2 position is protonated. This proton appears as a distinct singlet (or weak doublet) in the downfield region (

  7.8 – 8.2 ppm).

• Isomer (2-COOH): The C2 position is substituted. The C3 proton appears significantly upfield (

  6.8 – 7.2 ppm) and often shows different multiplicity.

Criterion B: Locating the Fluorine (5-F vs 4/6/7-F)

The 5-fluoro substitution creates a specific splitting pattern on the benzene ring protons due to

(6-10 Hz) and (4-7 Hz) coupling.

Proton Position	Multiplicity (5-Fluoro)	Diagnostic Coupling ( Hz)
H4 (Ortho to F)	Doublet of Doublets (dd)	,
H6 (Ortho to F)	Doublet of Triplets (dt)	,
H7 (Meta to F)	Doublet of Doublets (dd)	,

Note: If F is at position 6, H7 becomes a doublet with large

coupling, and H5 becomes the multiplet. This pattern inversion is the primary differentiator.

Experimental Protocols

Protocol 1: High-Resolution NMR Validation

Objective: Confirm regiochemistry via spin-spin coupling and spatial proximity.

• Solvent: DMSO-

  (Preferred for solubility and distinct -COOH proton visibility).

• Concentration: 10 mg/mL.

• Experiments: 1H (64 scans), 19F (decoupled), 1D-NOESY (Target: N-Methyl).

Step-by-Step Analysis:

• Identify N-Methyl: Locate the strong singlet at

  ppm.

• NOESY Check (Geometry): Irradiate the N-Methyl peak.

  • Pass: NOE observed at H2 (singlet) and H7 (dd). This confirms the methyl is at N1.

  • Fail: If NOE is seen only at one aromatic proton, the methyl might be at C2 or C7 (unlikely for this synthesis but possible).

• Coupling Analysis: Measure

  values of the aromatic region. The H4 proton (closest to C3-carbonyl) should be a dd heavily split by Fluorine.

Protocol 2: Isomer Separation via PFP Chromatography

Standard C18 columns struggle to separate fluoro-regioisomers. Pentafluorophenyl (PFP) phases utilize

and dipole-dipole interactions to resolve these species based on electron density distribution.

HPLC Method Parameters:

• Column: Kinetex F5 or Hypersil GOLD PFP (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Methanol + 0.1% Formic Acid.

• Gradient: 40% B to 70% B over 10 mins.

• Flow Rate: 0.35 mL/min.

• Detection: UV 280 nm (Indole absorption).

Expected Elution Order (PFP Phase):

• 5-Fluoro isomer (Target)[1]

• 6-Fluoro isomer

• 4-Fluoro isomer Note: Order may vary slightly by column manufacturer, but resolution > 1.5 is typically achievable.

Visualizing the Validation Logic

Decision Tree for Identification

This workflow ensures no isomer is mistaken for the target.[2]

Caption: Figure 1. Step-by-step decision matrix for excluding structural isomers using NMR observables.

Spatial Verification (NOESY)

The following diagram illustrates the critical NOE correlations required to confirm the N-Methyl position relative to the benzene ring and the C2 proton.

Caption: Figure 2. Diagnostic NOE interactions (dashed blue) and J-coupling (solid red) defining the 5-F-1-Me geometry.

Comparative Data Summary

The following table contrasts the target molecule with its most likely confusion candidates.

Feature	Target: 5-F-1-Me-Indole-3-COOH	Isomer: 6-Fluoro Analog	Isomer: 2-COOH Analog
H2 Proton Signal	Singlet ( ~8.0 ppm)	Singlet ( ~8.0 ppm)	Absent (C2 is subst.)
H3 Proton Signal	Absent (C3 is subst.)	Absent	Singlet/Multiplet ( < 7.2 ppm)
H4 Multiplicity	dd ( large)	d or s (no ortho F)	dd ( large)
H7 Multiplicity	dd ( small, meta)	dd ( large, ortho)	dd ( small)
MS Fragmentation	Loss of OH (17), then CO (28)	Loss of OH, then CO	Distinct decarboxylation kinetics
PFP Retention		(More lipophilic)

References

• ChemicalBook. (2023). 5-Fluoroindole-2-carboxylic acid 1H NMR Spectrum. Retrieved from

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 1132967, 5-Fluoro-3-methyl-1H-indole-2-carboxylic acid.[3] Retrieved from

• Pereira, L., et al. (2008). HPLC Separation of Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column. LCGC International.[2] Retrieved from

• Reich, H. J. (2023). Proton-Fluorine Coupling Constants.[1][4] University of Wisconsin-Madison, Organic Chemistry Data. Retrieved from

• Lu, W. J., et al. (2012).[5] 5-Fluoro-1H-indole-3-carboxylic acid.[6][7] Acta Crystallographica Section E. Retrieved from

Sources

• 1. 5-Fluoroindole-2-carboxylic acid(399-76-8) 1H NMR spectrum [chemicalbook.com]
• 2. youtube.com [youtube.com]
• 3. 5-Fluoro-3-methyl-1H-indole-2-carboxylic acid | C10H8FNO2 | CID 1132967 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. 5-Fluoro-1H-indole-3-carb­oxy­lic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (PDF) 5-Fluoro-1h-Indole-3-Carboxylic Acid - Acta [research.amanote.com]
• 7. chemimpex.com [chemimpex.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-fluoro-1-methyl-1H-indole-3-carboxylic acid

Executive Safety Summary

Compound Identity: 5-Fluoro-1-methyl-1H-indole-3-carboxylic acid Physical State: Solid (typically off-white to yellow powder) Primary Hazard Class: Irritant (GHS07) Signal Word: WARNING

As researchers, we often treat intermediate scaffolds as "routine," but fluorinated indoles possess unique lipophilic properties that can enhance bioavailability and skin absorption. While the primary GHS classification is H315 (Skin Irritation) , H319 (Eye Irritation) , and H335 (Respiratory Irritation) , the presence of the fluorine atom at the C5 position and the methyl group at N1 suggests increased metabolic stability and potential for unexpected biological activity compared to the parent indole.

Core Directive: Treat this compound as a potent bioactive agent . All handling of the neat solid must occur inside a certified chemical fume hood.

The Hierarchy of Controls: Logic Before PPE

PPE is your last line of defense, not your first. For this specific fluorinated intermediate, your safety relies on the containment of dust and the management of solutions .[1][2]

Risk Assessment & PPE Decision Logic

The following decision tree illustrates how your PPE requirements shift based on the experimental phase (Solid Handling vs. Solution Phase).

Figure 1: PPE Selection Logic based on physical state and solvent carrier.

Comprehensive PPE Matrix

The following specifications are derived from standard breakthrough data for lipophilic organic acids and fluorinated aromatics.

Protection Zone	Equipment Standard	Operational Logic (The "Why")
Respiratory	Fume Hood (Primary)N95/P100 (Secondary/Emergency)	H335 (Respiratory Irritant): The carboxylic acid moiety is irritating to mucous membranes. Static electricity often causes this fine powder to "fly" during weighing. Do not rely on masks; rely on the hood airflow.
Eye/Face	Chemical Safety Goggles (Preferred)Safety Glasses w/ Side Shields (Minimum)	H319 (Severe Eye Irritant): Acidic solids can cause corneal damage upon contact with ocular moisture. Goggles are mandatory if the powder is friable (dusty) or if heating reaction mixtures.
Hand (Solid)	Nitrile (4-6 mil thickness)	Nitrile provides excellent protection against the dry solid. Change immediately if contaminated to prevent incidental transfer to face/equipment.[3]
Hand (Solution)	Double Nitrile or Silver Shield® (Laminate)	Critical: Indoles are often dissolved in DCM or DMF for coupling reactions. These solvents permeate single nitrile gloves in <5 minutes, carrying the fluorinated payload through to your skin. Double glove (colored under, nitrile over) to visualize breaches.
Body	Lab Coat (Cotton/Poly)Closed-toe shoes	Standard protection. If scaling up (>10g), use Tyvek sleeves to prevent dust accumulation on personal clothing cuffs.

Operational Protocols: Step-by-Step

A. Weighing & Transfer (Highest Risk of Exposure)

Context: The electrostatic nature of dry indole-carboxylic acids often leads to dispersion during weighing.

• Preparation: Place the balance inside the fume hood or use a localized powder containment balance enclosure.

• Static Control: Use an anti-static gun or wipe on the spatula and weigh boat. This prevents the "jumping" of the fluorinated powder.

• Technique: Do not dump. Tap the spatula gently.

• Cleanup: Immediately wipe the balance area with a wet paper towel (water/surfactant) to solubilize and remove invisible dust.

B. Reaction Setup & Synthesis

Context: 5-fluoro-1-methyl-1H-indole-3-carboxylic acid is typically used in amide couplings or decarboxylations.

• Solvent Handling: If using Dichloromethane (DCM) or Dimethylformamide (DMF) , assume your gloves offer zero protection after 2-3 minutes of contact.

• Thermal Hazards: If converting to the acid chloride (using SOCl2 or Oxalyl Chloride), expect vigorous off-gassing of HCl and SO2. Ensure the hood sash is lowered and the reaction is vented to a scrubber or base trap.

C. Waste Disposal Strategy

Context: The presence of Fluorine mandates specific disposal routes to prevent environmental release of HF during incineration.

• Segregation: Do not mix with aqueous waste streams if possible. Keep in "Organic Solids" or "Non-Halogenated Organics" (unless DCM is used).

• Labeling: Clearly mark the tag with "Contains Organic Fluorine" .

• Disposal Path:

  • Dissolution: Dissolve small amounts of solid waste in a combustible solvent (e.g., Acetone) before adding to the waste container to prevent dust formation during waste consolidation.

  • Incineration: This compound must be incinerated in a facility equipped with scrubbers capable of neutralizing Hydrogen Fluoride (HF) gas generated during combustion.

Emergency Response Protocol

Self-Validating Safety System: Before starting, locate your nearest eyewash station and ensure the path is clear.

Incident	Immediate Action	Mechanistic Reason
Eye Contact	Flush for 15 Minutes. Hold eyelids open.	The carboxylic acid protonates tissue immediately; flushing dilutes the acid and restores pH balance.
Skin Contact	Wash with Soap & Water. Do not use alcohol.	Alcohol acts as a penetration enhancer, potentially driving the lipophilic indole deeper into the dermis. Soap emulsifies and removes it.
Inhalation	Move to Fresh Air.	Remove the source of irritation.[1][2][4][5][6][7][8] If wheezing occurs (bronchospasm), seek medical attention immediately.
Spill (Solid)	Wet Wipe Method.	Do not dry sweep (creates dust). Cover with wet paper towels, wipe up, and dispose of as hazardous waste.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1132967, 5-Fluoro-3-methyl-1H-indole-2-carboxylic acid (structural analog). Retrieved from [Link]

• Ansell Healthcare.Chemical Resistance Guide: Permeation & Degradation Data. (Standard reference for Nitrile/DCM breakthrough times).

Disclaimer: This guide is for informational purposes for trained laboratory personnel. Always consult the specific Safety Data Sheet (SDS) from your chemical vendor before use.

Sources

• 1. ipo.rutgers.edu [ipo.rutgers.edu]
• 2. abmole.com [abmole.com]
• 3. indofinechemical.com [indofinechemical.com]
• 4. fishersci.com [fishersci.com]
• 5. capotchem.com [capotchem.com]
• 6. fishersci.com [fishersci.com]
• 7. esschemco.com [esschemco.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]